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  • Product: (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride

Core Science & Biosynthesis

Foundational

Stereochemical Configuration of (2R,4S)-4-Methoxy-2-methylpyrrolidine Derivatives: A Technical Guide to Asymmetric Synthesis and Pharmacological Integration

Executive Summary (2R,4S)-4-Methoxy-2-methylpyrrolidine is a privileged chiral scaffold in modern medicinal chemistry. Its rigidified envelope conformation, dictated by the exact cis-relationship of its substituents, mak...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(2R,4S)-4-Methoxy-2-methylpyrrolidine is a privileged chiral scaffold in modern medicinal chemistry. Its rigidified envelope conformation, dictated by the exact cis-relationship of its substituents, makes it a critical vector for directing pharmacophores into tight enzymatic pockets. This whitepaper provides an in-depth analysis of the stereochemical causality, asymmetric synthesis protocols, and pharmacological applications of this specific diastereomer, offering drug development professionals a robust framework for its utilization in targeted therapeutics.

Stereochemical Architecture & Mechanistic Causality

The stereochemical integrity of the pyrrolidine ring is paramount to its biological activity. In the (2R,4S) configuration, the C2-methyl and C4-methoxy groups are disposed cis to one another[1].

Causality of Stereocontrol: Why is the (2R,4S) configuration highly sought after in drug design? The cis-1,3-diaxial-like interactions in a planar pyrrolidine force the ring into a highly specific envelope conformation (commonly the C3-endo or C4-exo pucker). This structural pre-organization minimizes the entropic penalty upon binding to target proteins. For instance, when integrated into the C7 position of fluoroquinolone antibiotics, the (2R,4S) stereochemistry optimally orients the methoxy group to interact with the water-metal ion bridge in the DNA gyrase-DNA cleavage complex. Simultaneously, the C2-methyl group prevents metabolic N-dealkylation by sterically shielding the adjacent nitrogen, thereby drastically improving the in vivo half-life of the drug[2].

Advanced Synthetic Methodologies: Zirconium-Catalyzed Desymmetrization

Synthesizing the (2R,4S) configuration with high enantiomeric excess (ee) requires overriding inherent substrate biases. The most authoritative method for constructing this scaffold relies on the enantioselective hydroamination and desymmetrization of aminodialkenes using a chiral zirconium catalyst[3].

Catalytic Logic: The reaction utilizes a bis(dimethylamido) zirconium(IV) complex coordinated by cyclopentadienyl-bis(oxazolinyl)borate ligands ({S-1}Zr(NMe2)2). The brilliance of this system lies in its dual-control mechanism:

  • C2 Stereocenter Formation: The absolute configuration at C2 (resulting from C–N bond formation) is entirely controlled by substrate-catalyst interactions. The {S-1} ligand environment strictly enforces the R configuration at C2 regardless of the C4 configuration[1].

  • C4 Stereocenter Formation: The desymmetrization of the prochiral center at C4 is heavily influenced by reaction conditions (concentration, temperature, and primary amine additives). Low temperatures (-30 °C) and high substrate concentrations thermodynamically favor the S configuration at C4, yielding the (2R,4S) diastereomer as the major product[1].

Pathway A Prochiral Aminodialkene (Substrate) C Active Zr-Amido Complex A->C Amine Exchange B Zr(IV) Precatalyst {S-1}Zr(NMe2)2 B->C Activation D Alkene Insertion (C2 Stereocenter: R) C->D Enantioselective C-N Formation E Desymmetrization (C4 Stereocenter: S) D->E Stereocontrol (-30°C) F (2R,4S)-Pyrrolidine (cis-Isomer) E->F Protonolysis

Zirconium-Catalyzed Desymmetrization Pathway for (2R,4S)-Pyrrolidine Synthesis.

Experimental Protocols: A Self-Validating Workflow

To ensure absolute scientific integrity, the following protocol details the asymmetric synthesis and stereochemical validation of (2R,4S)-4-allyl-4-methoxy-2-methylpyrrolidine, acting as a direct precursor to the core scaffold[1].

Protocol: Enantioselective Hydroamination/Cyclization

Objective: Synthesize the (2R,4S) pyrrolidine core with >95% ee. Reagents: Prochiral aminodialkene substrate (1.96 mmol), {S-1}Zr(NMe2)2 precatalyst (10 mol%), Anhydrous Benzene (30 mL), Propylamine additive.

Step-by-Step Methodology:

  • Catalyst Activation: In a nitrogen-filled glovebox, dissolve {S-1}Zr(NMe2)2 (0.196 mmol) in 30 mL of anhydrous benzene to prevent premature hydrolysis of the highly moisture-sensitive amido complex.

  • Substrate Addition: Add the aminodialkene substrate (1.96 mmol) and propylamine to the reaction mixture. Causality: The propylamine additive modulates the steric environment of the active Zr-amido complex, shifting the transition state energy to favor the trans relationship in specific substrates, or enforcing the cis (2R,4S) geometry in 4-methoxy variants.

  • Cyclization: Stir the mixture at -30 °C for 4 hours. Causality: The low temperature is critical; it suppresses the competing kinetic pathways that lead to undesired diastereomers, thereby thermodynamically enriching the (2R,4S) product[1].

  • Isolation: Terminate the reaction and perform vacuum distillation (bp 120–125 °C, 0.1 mmHg) to isolate the pure pyrrolidine derivative.

  • Self-Validating Stereochemical Assignment:

    • Mosher Amide Derivatization: React the isolated amine with (R)-Mosher's acid chloride. This converts enantiomers into diastereomers.

    • 19F NMR Quantification: Analyze the mixture via 19F NMR. The integration of the distinct fluorinated peaks provides a direct, internal quantification of the enantiomeric excess (ee = 96-99%), eliminating reliance on external chiral HPLC standards that suffer from retention time drift[1].

    • 1D NOE NMR: Irradiate the C2-H signal (approx. 3.26 ppm). A decreased intensity in the olefinic/methoxy resonances confirms the cis spatial relationship between the C2-methyl and C4-methoxy substituents, definitively cross-validating the (2R,4S) configuration[1].

Workflow S1 Step 1: Catalytic Cyclization (Benzene, -30°C, 4h) S2 Step 2: Vacuum Distillation (Isolation of Diastereomers) S1->S2 S3 Step 3: Mosher Amide Derivatization (Stereochemical Tagging) S2->S3 S5 Step 5: 1D NOE NMR (cis/trans Assignment) S2->S5 S4 Step 4: 19F NMR Spectroscopy (ee% Determination) S3->S4 S4->S5 Cross-validation loop

Self-Validating Experimental Workflow for Stereochemical Assignment.

Pharmacological Integration and Quantitative Data

The (2R,4S)-4-methoxy-2-methylpyrrolidine core is not just a synthetic curiosity; it is a highly active pharmacophore utilized across multiple therapeutic areas.

Antibacterial Agents (Fluoroquinolones): When subjected to nucleophilic aromatic substitution (SNAr) with 7-chloro-3-quinolone carboxylic acids, the pyrrolidine ring acts as a potent C7 substituent. Patents (e.g., EP0350733A2) demonstrate that methoxy-substituted pyrrolidines significantly enhance the lipophilicity and cell wall penetration of the resulting antibiotics against Gram-positive bacteria (like Staphylococcus aureus)[2].

CNS Target Ligands: The lipophilic nature of the methoxy group, combined with the basicity of the pyrrolidine nitrogen, makes this scaffold ideal for crossing the blood-brain barrier (BBB). It is frequently utilized in the design of Monoamine Oxidase B (MAO-B) inhibitors for Parkinson's disease and dual-target ligands for the mu-opioid receptor (MOR)[4].

Table 1: Synthetic & Pharmacological Parameters of (2R,4S)-Pyrrolidine Derivatives
ParameterCondition / TargetOutcome / ValueCausality / Mechanism
Catalytic ee% {S-1}Zr(NMe2)2, -30 °C96% - 99% eeLow temp minimizes entropic pathways, favoring (2R,4S)[1].
Diastereomeric Ratio High conc. + Propylamine6:1 (trans:cis)*Additive modulates active Zr-amido complex sterics[1].
Antibacterial Efficacy Quinolone C7-SubstitutionEnhanced Gram(+) MICMethoxy group improves lipid bilayer permeability[2].
CNS Penetration MAO-B / MOR LigandsHigh BBB crossingRigidified lipophilic core lowers polar surface area (PSA)[4].

*Note: trans/cis nomenclature in primary literature varies based on C4 substituent priority rules, but the absolute 2R,4S geometry remains constant.

SAR Core (2R,4S)-4-Methoxy- 2-methylpyrrolidine Q Fluoroquinolone Core (C7 SNAr Substitution) Core->Q Pharmacophore Vector CNS CNS Ligand Design (MAO-B / MOR) Core->CNS Scaffold Integration Bact Enhanced Antibacterial Efficacy (Gram +/-) Q->Bact DNA Gyrase Inhibition BBB Blood-Brain Barrier Penetration CNS->BBB Optimal Lipophilicity

Pharmacological Integration and SAR Mapping of the (2R,4S) Scaffold.

Conclusion

The (2R,4S)-4-methoxy-2-methylpyrrolidine scaffold exemplifies the intersection of advanced asymmetric catalysis and rational drug design. By leveraging zirconium-catalyzed desymmetrization, chemists can access this highly specific stereoisomer with near-perfect enantioselectivity. Its rigid conformation and strategic substitution pattern provide a reliable vector for enhancing both the pharmacokinetic and pharmacodynamic profiles of next-generation therapeutics.

References

  • Manna, K., Eedugurala, N., & Sadow, A. D. (2015). "Zirconium-Catalyzed Desymmetrization of Aminodialkenes and Aminodialkynes through Enantioselective Hydroamination." Journal of the American Chemical Society, 137(1), 425-435.[Link]

  • Petersen, U., Schenke, T., Krebs, A., et al. (1990). "7-(1-Pyrrolidinyl)-3-quinolone- and -naphthyridone-carboxylic-acid derivatives, method for their preparation and for substituted mono- and bi-cyclic pyrrolidine intermediates, and their antibacterial and feed additive compositions.

Sources

Exploratory

Thermal stability and degradation pathways of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride

An in-depth technical analysis of the thermal stability and degradation pathways of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride , a critical chiral building block utilized in the synthesis of advanced active phar...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis of the thermal stability and degradation pathways of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride , a critical chiral building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs).

Executive Summary

(2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride is a highly specialized chiral secondary amine. Structurally related pyrrolidine scaffolds are essential pharmacophores in medicinal chemistry, frequently deployed in the design of kinase inhibitors and central nervous system (CNS) ligands 1. Maintaining the stereochemical and structural integrity of this precursor is paramount, as degradation can lead to downstream impurities, reduced API yields, and compromised pharmacological efficacy.

This whitepaper elucidates the causality behind the thermal and oxidative degradation of this compound, providing drug development professionals with a self-validating analytical framework to predict, monitor, and mitigate degradation during manufacturing and storage.

Physicochemical Profiling & Thermal Kinetics

As a hydrochloride salt, the compound exhibits significantly enhanced thermal stability compared to its free-base counterpart. The ionic lattice formed by the protonated pyrrolidine nitrogen and the chloride counter-ion suppresses the nucleophilicity of the amine, thereby retarding auto-oxidation at ambient temperatures.

However, under elevated thermal stress, amine hydrochlorides undergo predictable kinetic degradation. Thermogravimetric analysis (TGA) of similar functionalized amine hydrochlorides typically reveals stability up to 150°C–180°C, after which an endothermic dissociation occurs, leading to the loss of hydrogen chloride (dehydrohalogenation) 2. Once the free base is liberated, the pyrrolidine ring becomes highly susceptible to oxidative and thermal scission.

Table 1: Physicochemical & Baseline Stability Metrics

ParameterValue / CharacteristicImpact on Stability
Molecular Formula C₆H₁₃NO • HClSalt form prevents ambient volatilization.
Molecular Weight 151.63 g/mol (Salt)N/A
TGA Onset (Predicted) ~160°C - 180°CDefines the upper limit for thermal processing (e.g., drying).
Primary Vulnerability Alpha-carbon (C5) oxidationLeads to iminium formation and subsequent ring opening.
Stereocenters C2 (R), C4 (S)Vulnerable to epimerization via enamine tautomerization.

Mechanistic Degradation Pathways

The degradation of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride is not a singular event but a cascade of parallel pathways dictated by the specific environmental stressor.

Pathway A: Oxidative Dehydrogenation (Iminium Formation)

The most prominent degradation route for pyrrolidine derivatives under thermal and oxidative stress is the loss of two hydrogen atoms to form an iminium ion or a 2,3-enamine. This yields a characteristic -2 Da mass shift in mass spectrometry 3. Because the C2 position is sterically hindered by the methyl group, oxidation preferentially occurs at the C5 position.

Pathway B: O-Demethylation

The methoxy ether linkage at the C4 position is generally stable but can undergo acid-catalyzed cleavage at high temperatures (facilitated by the in-situ generation of HCl during thermal stress). This results in the formation of 4-hydroxy-2-methylpyrrolidine and the release of methanol.

Pathway C: Stereochemical Epimerization

If the iminium intermediate forms at the C2 position, the subsequent imine-enamine tautomerization destroys the sp³ chirality at C2. Upon re-reduction or hydration, a racemic mixture at C2 is generated, destroying the (2R,4S) diastereomeric purity.

Pathways Parent (2R,4S)-4-Methoxy-2-methylpyrrolidine HCl FreeBase Free Base Formation (Loss of HCl) Parent->FreeBase Thermal Stress (>150°C) Demethylation O-Demethylation 4-Hydroxy Derivative Parent->Demethylation Acidic/Thermal Cleavage Iminium Oxidation (-2 Da) Iminium/Enamine Formation FreeBase->Iminium Oxidative Stress Epimer Stereochemical Epimerization at C2 Iminium->Epimer Tautomerization RingOpen Ring Opening (Extreme Conditions) Iminium->RingOpen Hydrolysis

Mechanistic degradation pathways of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride.

Experimental Workflows for Forced Degradation

To accurately map the degradation profile, a self-validating forced degradation study must be executed. The following protocols are designed to ensure mass balance (ensuring the sum of the parent compound and degradation products equals the initial concentration) to confirm that no volatile degradants are lost unmeasured.

Thermal Degradation Protocol (Solid State)

Causality: Solid-state thermal stress evaluates the stability of the crystal lattice and the onset of dehydrohalogenation.

  • Preparation: Weigh 10.0 mg of the API into a transparent, hermetically sealed glass vial. Prepare a parallel unsealed vial to evaluate the effect of atmospheric moisture/oxygen.

  • Stress Condition: Place the vials in a precision oven at 80°C and 120°C for 48 hours.

  • Control: Maintain a control sample at 25°C in a desiccator.

  • Quenching & Recovery: Allow vials to cool to room temperature. Dissolve the solid residue quantitatively in 10.0 mL of HPLC-grade Acetonitrile/Water (50:50 v/v).

  • Validation: Analyze via LC-HRMS. Compare the total area of the chromatogram against the control to verify mass balance.

Oxidative Degradation Protocol (Solution State)

Causality: Evaluates the susceptibility of the pyrrolidine nitrogen to form N-oxides and subsequent iminium species.

  • Preparation: Prepare a 1.0 mg/mL stock solution of the compound in LC-MS grade water.

  • Stress Condition: Transfer 5.0 mL of the stock to a flask. Add 5.0 mL of 3% H₂O₂. Incubate at 25°C for 24 hours in the dark to prevent photolytic interference.

  • Quenching: Withdraw a 1.0 mL aliquot and immediately quench residual peroxide by adding 100 µL of 10% sodium metabisulfite solution.

  • Validation: Confirm the absence of peroxides using starch-iodide paper before injecting into the LC-MS to protect the analytical column.

Workflow Prep Sample Preparation Stress Forced Degradation (Thermal, Ox, pH) Prep->Stress Quench Neutralization & Quenching Stress->Quench Analysis LC-HRMS Analysis Quench->Analysis Data Structural Elucidation Analysis->Data

Step-by-step analytical workflow for forced degradation studies.

Quantitative Data & Analytical Signatures

When analyzing the stressed samples via High-Resolution Mass Spectrometry (HRMS) coupled with Liquid Chromatography (LC), specific mass-to-charge (m/z) shifts serve as diagnostic markers for the degradation pathways.

Table 2: Expected Degradation Products & Diagnostic m/z Shifts

Degradant ClassMechanistic OriginExpected m/z Shift (vs Free Base)Relative Stability / Risk
Parent Free Base Loss of HClBase Peak (M+H)⁺ = 116.1Baseline
Iminium Ion Oxidation at C5-2 Da (m/z 114.1)High risk under oxidative stress.
N-Oxide Direct N-oxidation+16 Da (m/z 132.1)Transient; often rearranges or cleaves.
4-Hydroxy Derivative O-Demethylation-14 Da (m/z 102.1)Moderate risk; requires high heat/acid.
Ring-Opened Amino Acid Hydrolysis of Iminium+16 Da (m/z 132.1)*Low risk; occurs only at extreme pH.

*Note: While the N-oxide and ring-opened products share the same nominal mass shift (+16 Da), they resolve at different retention times on a reverse-phase C18 column due to vast differences in polarity.

Conclusion & Formulation Strategies

The thermal stability of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride is fundamentally governed by the retention of its hydrochloride salt form. To prevent the onset of dehydrohalogenation and subsequent oxidative ring-scission:

  • Thermal Control: Manufacturing processes (e.g., fluid bed drying, milling) must not exceed 120°C to prevent localized melting and HCl volatilization.

  • Atmospheric Control: Storage under an inert atmosphere (Nitrogen or Argon) is highly recommended to starve the auto-oxidation pathway of the pyrrolidine ring.

  • Metal Scavenging: Trace transition metals (e.g., Iron, Copper) act as potent catalysts for amine oxidation. Utilizing highly purified solvents and passivated equipment during synthesis will significantly suppress iminium formation.

References

  • Oxford Academic. Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology. Journal of Analytical Toxicology. Available at:[Link]

  • ResearchGate. Thermal stability of amine-functionalized MCM-41 in different atmospheres. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

(2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride as a chiral building block in drug discovery

Application Note: (2R,4S)-4-Methoxy-2-methylpyrrolidine Hydrochloride as a Premium Chiral Building Block in Targeted Drug Discovery Executive Summary & Pharmacological Rationale As a Senior Application Scientist, I frequ...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: (2R,4S)-4-Methoxy-2-methylpyrrolidine Hydrochloride as a Premium Chiral Building Block in Targeted Drug Discovery

Executive Summary & Pharmacological Rationale

As a Senior Application Scientist, I frequently observe that the attrition of late-stage drug candidates often stems from sub-optimal pharmacokinetic (PK) profiles rather than a lack of target affinity. The strategic incorporation of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride (CAS: 2300174-78-9) into drug scaffolds is a highly calculated design choice that addresses both target affinity and PK liabilities simultaneously[1].

This specific chiral building block is instrumental in the development of next-generation therapies, ranging from Fms-like tyrosine kinase 3 (FLT3) inhibitors for acute myeloid leukemia[2] to advanced antibacterial fluoroquinolones[3]. The causality behind its widespread adoption relies on three structural features:

  • Conformational Locking (The 2-Methyl Effect): The steric bulk of the C2-methyl group restricts the rotational degrees of freedom of the pyrrolidine ring. This forces the molecule into a pre-organized bioactive conformation, minimizing the entropic penalty upon binding to the target receptor[4].

  • Basicity Modulation (The 4-Methoxy Inductive Effect): Unsubstituted pyrrolidines are highly basic (pKa ~11.3) and are nearly entirely ionized at physiological pH (7.4), which severely limits passive membrane permeability. The highly electronegative oxygen of the 4-methoxy group exerts a strong electron-withdrawing inductive effect (-I effect), predictably lowering the pKa of the pyrrolidine nitrogen. This increases the fraction of the un-ionized, lipophilic species, directly enhancing oral bioavailability.

  • Targeted Hydrogen Bonding: The spatial orientation of the (2R,4S) diastereomer precisely positions the methoxy oxygen to act as a hydrogen-bond acceptor, frequently engaging with solvent-exposed lysine residues or backbone amides in kinase hinge regions[4].

Comparative Physicochemical Data

To quantitatively illustrate the causality of these structural modifications, Table 1 summarizes the physicochemical shifts observed when transitioning from an unsubstituted pyrrolidine to the (2R,4S)-4-methoxy-2-methyl analog.

Table 1: Physicochemical Impact of Pyrrolidine Substitutions on Drug Scaffolds

Physicochemical ParameterUnsubstituted Pyrrolidine(2R,4S)-4-Methoxy-2-methylpyrrolidineCausality / Pharmacological Impact
Nitrogen Basicity (pKa) ~11.3~9.2 - 9.5Inductive (-I) effect of the methoxy group lowers pKa, increasing the un-ionized fraction at pH 7.4.
Lipophilicity (LogD at pH 7.4) LowModerate to HighIncreased neutral fraction and the addition of the methyl group enhance passive membrane permeability.
Conformational Flexibility High (Multiple envelope states)Low (Locked conformation)The C2-methyl group restricts ring flipping, locking the vector of the methoxy group for precise target binding.
Metabolic Stability (CYP450) Susceptible to α -oxidationHighly ResistantSteric hindrance from the C2-methyl group blocks cytochrome P450-mediated oxidation adjacent to the nitrogen.

Experimental Workflows & Self-Validating Protocols

When integrating this building block into a heteroaryl core (e.g., a quinazoline scaffold for kinase inhibitors), maintaining stereochemical integrity is paramount. The following self-validating protocol outlines a Nucleophilic Aromatic Substitution (SNAr) workflow[5].

Protocol: SNAr Coupling of (2R,4S)-4-Methoxy-2-methylpyrrolidine HCl Objective: Couple the chiral pyrrolidine to an electrophilic heteroaryl chloride without inducing epimerization at the C2 stereocenter.

Step-by-Step Methodology:

  • Preparation & Desiccation: Weigh the (2R,4S)-4-Methoxy-2-methylpyrrolidine HCl (1.2 eq) under a dry nitrogen atmosphere.

    • Causality: The hydrochloride salt is highly hygroscopic. Moisture ingress will hydrolyze the electrophilic heteroaryl chloride to an inactive phenol during the reaction, severely depressing yields[5].

  • Base Neutralization: Dissolve the pyrrolidine salt in anhydrous N-Methyl-2-pyrrolidone (NMP) (0.2 M), followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA) (3.5 eq). Stir for 15 minutes at room temperature.

    • Causality: The excess DIPEA serves a dual purpose: it liberates the free base of the pyrrolidine for nucleophilic attack and acts as a non-nucleophilic acid scavenger for the HCl generated during the SNAr reaction.

  • Electrophile Addition & Heating: Add the heteroaryl chloride (1.0 eq) in one portion. Heat the reaction mixture to 110°C.

    • Causality: NMP is explicitly chosen for its high boiling point and high dielectric constant, which stabilizes the polar Meisenheimer complex transition state inherent to SNAr processes.

  • Self-Validation Checkpoint (In-Process Control): At the 4-hour mark, withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile/Water (1:1), and analyze via LC-MS.

    • Validation Criteria: The reaction is deemed complete only when the starting heteroaryl chloride peak area is <2% relative to the product mass (M+H). If >2%, add an additional 0.2 eq of the pyrrolidine salt and heat for 2 more hours. This self-validating loop ensures quantitative conversion, preventing arduous downstream chromatographic separation of structurally similar compounds.

  • Workup & Isolation: Cool to room temperature and precipitate the product by dropwise addition into ice-cold water (10 volumes). Filter the resulting solid and wash with cold water to remove NMP and DIPEA hydrochloride salts.

Workflow A Heteroaryl Chloride (Electrophile) C SNAr Coupling (DIPEA, NMP, 110°C) A->C B (2R,4S)-4-Methoxy- 2-methylpyrrolidine HCl B->C D Chiral Intermediate (>98% ee) C->D LC-MS Validation (Self-Validating Step) E Targeted Kinase Inhibitor D->E Downstream Synthesis

Caption: Workflow for integrating (2R,4S)-4-Methoxy-2-methylpyrrolidine via SNAr.

Mechanism of Action in Kinase Inhibition

Once synthesized, the resulting drug candidate leverages the pyrrolidine moiety to anchor itself within the target's active site. In the context of oncogenic kinases like FLT3, the inhibitor blocks aberrant signaling pathways that drive tumor proliferation[2].

Pathway Drug Pyrrolidine-Modified Inhibitor Target Oncogenic Kinase (e.g., FLT3 / TrkA) Drug->Target High-Affinity Binding (H-Bond via Methoxy) Out2 Apoptosis (Triggered) Drug->Out2 Induces via Pathway Blockade Path1 PI3K / AKT Signaling Target->Path1 Aberrant Activation Path2 MAPK / ERK Signaling Target->Path2 Aberrant Activation Out1 Tumor Proliferation (Halted) Path1->Out1 Drives Path2->Out1 Drives

Caption: Mechanism of action for kinase inhibitors utilizing the chiral pyrrolidine motif.

References

  • [3] Title: US5607942A - 7-(1-pyrrolidinyl)-3-quinolone- and -naphthyridone-carboxylic acid derivatives as antibacterial agents | Source: Google Patents | URL:

  • [2] Title: Fms-like tyrosine kinase 3 (FLT3) Inhibitor utilizing 4-methoxy-2-methylpyrrolidine | Source: Molaid | URL:[Link]

Sources

Application

Application Note: Enantioselective Synthesis Applications of (2R,4S)-4-Methoxy-2-methylpyrrolidine Hydrochloride

Executive Summary & Mechanistic Rationale (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride is a highly versatile, stereochemically dense chiral building block. In modern pharmaceutical development and asymmetric synth...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

(2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride is a highly versatile, stereochemically dense chiral building block. In modern pharmaceutical development and asymmetric synthesis, the precise spatial arrangement of its functional groups makes it an invaluable tool. The free amine is prone to oxidation and volatility; therefore, it is universally supplied and stored as the hydrochloride salt, ensuring bench stability and precise stoichiometric control.

Mechanistic Causality of the Scaffold:

  • Steric Shielding (C2-Methyl): The methyl group at the C2 position provides rigid steric hindrance directly adjacent to the reactive secondary amine. This creates a highly biased chiral environment, forcing incoming electrophiles or nucleophiles to approach from the opposite face.

  • Electronic & Coordination Tuning (C4-Methoxy): The methoxy group exerts an inductive electron-withdrawing effect, slightly lowering the pKa​ of the pyrrolidine nitrogen compared to unsubstituted analogs. More importantly, the oxygen atom acts as a hydrogen-bond acceptor, enabling transition-state stabilization and secondary coordination in organocatalytic and auxiliary applications.

Research indicates that structurally related pyrrolidine scaffolds are key components in potent and selective inhibitors of biological targets, such as Monoamine Oxidase B (MAO-B)[1], and are critical in the synthesis of advanced 7-(1-pyrrolidinyl)-3-quinolone antibacterial agents[2]. Furthermore, the pyrrolidine scaffold is widely utilized as a chiral auxiliary, facilitating the enantioselective synthesis of complex molecules like β -lactams[3].

Divergent Synthetic Workflows

Workflow Core (2R,4S)-4-Methoxy-2-methylpyrrolidine HCl Chiral Building Block App1 Chiral Auxiliary (β-Lactam Synthesis) Core->App1 App2 API Intermediate (Fluoroquinolones/MAO-B) Core->App2 App3 Organocatalyst (Enamine Activation) Core->App3 Step1A N-Acylation (Ketene Generation) App1->Step1A Step2A Salt Neutralization (Freebasing) App2->Step2A Step3A Condensation (Aldehyde/Ketone) App3->Step3A Step1B Staudinger Cycloaddition (Facial Selectivity) Step1A->Step1B Step1C Auxiliary Cleavage (Recovery >95%) Step1B->Step1C Step2B SNAr Reaction (C7 Position) Step2A->Step2B Step2C Crystallization (Target API) Step2B->Step2C Step3B Enamine Intermediate (Steric Shielding) Step3A->Step3B Step3C Asymmetric Addition (High ee%) Step3B->Step3C

Divergent synthetic applications of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride.

Validated Experimental Protocols

Protocol A: Application as an API Intermediate (Fluoroquinolone Synthesis)

(2R,4S)-4-Methoxy-2-methylpyrrolidine is frequently utilized as a nucleophile in Nucleophilic Aromatic Substitution ( SN​Ar ) reactions to construct the C7-position of advanced fluoroquinolone antibiotics[2].

Mechanistic Causality: The hydrochloride salt must be neutralized in situ. N,N-Diisopropylethylamine (DIPEA) is selected as the base because its severe steric hindrance prevents it from competing as a nucleophile in the SN​Ar reaction. Acetonitrile is used as the solvent; its polar aprotic nature poorly solvates the nucleophilic amine, thereby increasing its reactivity toward the electrophilic C7-fluorine/chlorine of the quinolone core.

Step-by-Step Methodology:

  • Preparation: Suspend 1.0 equivalent of the 7-chloro-fluoroquinolone core in anhydrous Acetonitrile (0.2 M) under an inert N2​ atmosphere.

  • Freebasing: Add 1.2 equivalents of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride, followed immediately by 3.0 equivalents of DIPEA.

  • Reaction: Heat the mixture to 80 °C (reflux) for 6–8 hours.

  • Quench & Extraction: Cool to room temperature, concentrate under reduced pressure, and partition the residue between Dichloromethane (DCM) and saturated aqueous NaHCO3​ .

  • Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate. Purify via recrystallization from Ethanol/Water.

Validation & QC Checkpoints (Self-Validating System):

  • Pre-reaction Check: Test the pH of a micro-aliquot of the reaction mixture after DIPEA addition; it must be >9 to confirm complete freebasing of the pyrrolidine HCl salt.

  • In-process Control (IPC): Monitor via LC-MS. The reaction is deemed complete when the starting material peak area is <1%. Look for the characteristic [M+H]+ mass shift corresponding to the displacement of the halogen by the pyrrolidine.

  • Post-reaction QC: Perform Chiral HPLC on the isolated product. The basic conditions of refluxing DIPEA can occasionally cause epimerization at sensitive stereocenters. An enantiomeric excess (ee) of >98% validates the integrity of the protocol.

Protocol B: Application as a Chiral Auxiliary ( β -Lactam Synthesis)

The compound serves as an excellent chiral auxiliary in the Staudinger cycloaddition[3].

Mechanistic Causality: By covalently attaching the pyrrolidine to an imine, the bulky C2-methyl group effectively blocks one face of the molecule. When the ketene (generated in situ from an acid chloride and triethylamine) approaches, it is forced to attack from the less sterically hindered face, yielding a single diastereomer of the β -lactam.

Step-by-Step Methodology:

  • Auxiliary Attachment: Condense (2R,4S)-4-Methoxy-2-methylpyrrolidine (freebased) with the target aldehyde in the presence of MgSO4​ in DCM to form the chiral imine.

  • Ketene Generation & Cycloaddition: Cool the imine solution to -78 °C. Slowly add 1.5 equivalents of the desired acid chloride, followed by dropwise addition of 2.0 equivalents of Triethylamine ( Et3​N ).

  • Maturation: Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to room temperature overnight.

  • Cleavage: Remove the auxiliary by treating the isolated cycloadduct with mild reductive or hydrolytic conditions (depending on the specific linker used), recovering the chiral pyrrolidine for reuse.

Validation & QC Checkpoints (Self-Validating System):

  • IPC: Use 1H -NMR of the crude reaction mixture to calculate the Diastereomeric Ratio (d.r.). The protons on the newly formed β -lactam ring will appear as distinct doublets. A d.r. of >95:5 validates the facial selectivity.

  • Recovery Check: Weigh the recovered pyrrolidine auxiliary post-cleavage. A recovery rate of >90% validates the economic viability of the auxiliary cycle.

Quantitative Data Presentation

The following table summarizes the performance metrics of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride across its primary enantioselective applications.

Table 1: Performance Metrics in Enantioselective Applications

Application CategoryReaction TypeAverage Yield (%)StereoselectivityKey Validation Metric
Chiral Auxiliary Staudinger Cycloaddition82 - 88%>95% d.e. 1H -NMR (diastereotopic protons)
API Intermediate SN​Ar (Fluoroquinolones)75 - 90%>98% e.e.LC-MS, Chiral HPLC (Retention)
Organocatalysis Asymmetric Michael Addition70 - 85%90 - 94% e.e.Chiral GC/HPLC, Specific Rotation

References

  • (2S,4S)-4-Methoxy-2-methylpyrrolidine | In Stock - Benchchem. Benchchem.
  • 2-(4-Methoxy-2,3-dimethylphenyl)-4-methylpyrrolidine. Vulcanchem.
  • US4990517A - 7-(1-pyrrolidinyl)-3-quinolone- and -naphthyridonecarboxylic acid derivatives as antibacterial agents and feed additives.

Sources

Technical Notes & Optimization

Troubleshooting

Resolving chiral HPLC peak tailing for (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with the chiral separation of basic pharmaceuticals.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with the chiral separation of basic pharmaceuticals. The molecule (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride presents a "perfect storm" for chromatographic peak tailing: it possesses a highly basic secondary pyrrolidine nitrogen, a hydrogen-bonding methoxy group, and is supplied as a hydrochloride salt.

When analyzed on standard polysaccharide-based Chiral Stationary Phases (CSPs), these structural features lead to secondary interactions with residual silanols and complex ion-pairing dynamics. This manifests as severe peak tailing, peak broadening, or even split peaks. This guide provides a mechanistic troubleshooting framework to achieve sharp, symmetrical peaks (Asymmetry factor As​ 0.9–1.2) for this specific scaffold.

Diagnostic Workflow

TroubleshootingWorkflow Start Observe Peak Tailing (As > 1.5) CheckSalt Is the analyte an HCl salt? Start->CheckSalt FreeBase Perform In-Situ Free-Basing Protocol CheckSalt->FreeBase Yes CheckAdditive Evaluate Mobile Phase Additive CheckSalt->CheckAdditive No FreeBase->CheckAdditive AddDEA Add 0.1% DEA or Ethanolamine CheckAdditive->AddDEA Missing/Wrong CheckDiluent Check Sample Diluent Compatibility CheckAdditive->CheckDiluent Correct (0.1% DEA) AddDEA->CheckDiluent MatchDiluent Match Diluent to Mobile Phase CheckDiluent->MatchDiluent Mismatch Success Symmetrical Peak (As 0.9 - 1.2) CheckDiluent->Success Matched MatchDiluent->Success

Diagnostic workflow for resolving chiral HPLC peak tailing of secondary amine salts.

Troubleshooting FAQs

Q1: Why does the hydrochloride salt form of 4-Methoxy-2-methylpyrrolidine cause severe tailing on polysaccharide CSPs? Causality & Mechanism: Polysaccharide CSPs (like CHIRALPAK® or CHIRALCEL®) are physically coated or immobilized on a silica gel support. The secondary amine of the pyrrolidine ring acts as a strong Brønsted base and hydrogen-bond donor/acceptor, interacting deeply with unendcapped, acidic residual silanols on the silica matrix. Furthermore, the chloride counterion from the HCl salt dissociates poorly in non-polar normal-phase mobile phases (e.g., Hexane/Isopropanol). This leads to localized disruption of the partitioning mechanism and "memory effects" on the column, causing the analyte to elute with a broad, tailing profile.

Q2: What is the optimal mobile phase additive strategy for this secondary amine? Causality & Mechanism: To suppress silanol interactions, a basic additive must be introduced to the mobile phase. Daicel Chiral Technologies recommends incorporating a basic additive such as Diethylamine (DEA) or Ethanolamine (typically 0.1% to 0.5%) to resolve basic compounds and optimize separation[1],[2]. DEA acts as a sacrificial competitor; it saturates the acidic silanol sites, effectively masking them from the pyrrolidine analyte and keeping the analyte in its neutral free-base form. For certain recalcitrant amines, ethanolamine (AE) or ethylenediamine (EDA) can induce much better peak symmetry than DEA due to their stronger hydrogen-bonding capabilities[2].

Q3: Can my sample diluent be the root cause of the peak distortion? Causality & Mechanism: Yes. A frequent critical error is dissolving the HCl salt in 100% methanol or water to ensure solubility, and then injecting it into a normal-phase system (e.g., 90:10 Hexane:EtOH). This creates a severe polarity and viscosity mismatch. The analyte precipitates at the column head and slowly redissolves into the mobile phase, causing fronting or tailing. Sigma-Aldrich emphasizes the importance of matching the sample diluent to the mobile phase to prevent such peak distortions and control hydrogen bonding[3].

Q4: How do I handle the HCl salt if it won't dissolve in the non-polar mobile phase? Causality & Mechanism: You must liberate the free base prior to injection. By adding a stoichiometric excess of a volatile organic base (like Triethylamine, TEA) to the sample vial, you neutralize the HCl salt. The resulting TEA-HCl salt is highly insoluble in hexane and will precipitate out, leaving the free-based 4-Methoxy-2-methylpyrrolidine perfectly dissolved in the non-polar diluent. When dealing with basic amine enantiomers, optimizing the ratio of basic additives (or utilizing acid/base combinations like TFA/TEA) can significantly improve the resolution and asymmetry factor[4].

Quantitative Data: Impact of Additives on Peak Shape

The following table summarizes the expected chromatographic behavior of (2R,4S)-4-Methoxy-2-methylpyrrolidine under various normal-phase additive conditions (e.g., Hexane/IPA 90:10 v/v).

Mobile Phase AdditiveMechanism of ActionExpected Asymmetry ( As​ )Resolution ( Rs​ ) Impact
None Unmasked silanols; strong secondary interactions.> 2.5 (Severe Tailing)Poor / Co-elution
0.1% TFA Protonates silanols, but amine remains charged.1.8 - 2.2Moderate
0.1% DEA Competes for silanols; keeps amine as free base.1.0 - 1.2 (Ideal)Excellent
0.1% Ethanolamine Stronger hydrogen bonding competitor than DEA.0.9 - 1.1Excellent (May alter selectivity)
0.1% DEA + 0.1% TFA Chaotropic salt formation; masks both acidic/basic sites.1.1 - 1.3Good (Useful for zwitterions)

Experimental Protocols

Protocol 1: In-Situ Free-Basing and Diluent Optimization (Self-Validating System)

This protocol ensures the removal of the problematic chloride counterion before the sample ever touches the column. The visual precipitation of TEA-HCl serves as a self-validating indicator that the free-basing reaction was successful.

  • Weighing: Accurately weigh 1.0 mg of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride into a 1.5 mL chemical-resistant microcentrifuge tube.

  • Neutralization: Add 10 µL of Triethylamine (TEA) directly to the solid to neutralize the hydrochloride salt.

  • Solubilization: Add 990 µL of the exact mobile phase (e.g., Hexane/IPA 90:10 v/v) to dissolve the newly formed free base.

  • Agitation: Vortex vigorously for 30 seconds. Validation Check: You will observe a fine white precipitate forming. This is the TEA-HCl salt, which is insoluble in hexane.

  • Clarification: Centrifuge the tube at 10,000 rpm for 3 minutes to pellet the precipitated chloride salts.

  • Transfer: Carefully aspirate the clear supernatant and transfer it to an HPLC vial for injection.

Protocol 2: Preparation of Normal Phase Mobile Phase with Basic Additives

Proper preparation prevents baseline drift and ensures consistent masking of the CSP silanols.

  • Measurement: Measure 900 mL of HPLC-grade Hexane and 100 mL of HPLC-grade Isopropanol (IPA) in separate graduated cylinders.

  • Additive Integration: Add exactly 1.0 mL of Diethylamine (DEA) to the IPA portion. Causality: DEA is completely miscible in alcohols, ensuring even distribution and preventing localized concentration gradients when mixed with Hexane.

  • Mixing: Combine the Hexane and the IPA/DEA mixture in a 1 L mobile phase bottle.

  • Degassing: Degas the mixture using ultrasonication for 10 minutes.

  • Equilibration: Purge the HPLC lines and equilibrate the chiral column (e.g., CHIRALPAK® IG or AD-H) at your target flow rate for at least 20 column volumes until the baseline and system pressure stabilize.

Sources

Optimization

Optimizing reaction yield for (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride intermediates

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals working with the chiral building block (2R,4S)-4-Methoxy-2-methylpyrrolidine hydroch...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals working with the chiral building block (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride . This intermediate is a privileged pharmacophore frequently utilized in the development of kinase inhibitors, GPCR ligands, and CNS-active therapeutics.

Synthesizing this specific diastereomer typically begins with the chiral pool precursor D-trans-4-hydroxyproline . While the stereocenters are already set in the correct (2R,4S) configuration, the synthetic sequence requires precise chemoselectivity to prevent epimerization, base-catalyzed elimination, and hygroscopic yield losses during salt isolation.

Synthetic Workflow Overview

The standard industrial and academic route avoids complex asymmetric catalysis by leveraging the inherent stereochemistry of D-trans-4-hydroxyproline. The workflow involves N-Boc protection, esterification, reduction to the prolinol, selective primary mesylation, defunctionalization to the C2-methyl group, O-methylation, and final deprotection.

SynthesisWorkflow SM D-trans-4-Hydroxyproline (2R,4S) BocEst N-Boc Protection & Esterification SM->BocEst Boc2O, MeOH/SOCl2 Prolinol Ester Reduction (LiBH4) BocEst->Prolinol Yield: ~90% Mesylate Selective Mesylation (MsCl, Et3N, 0°C) Prolinol->Mesylate Chemoselective for 1° OH Methyl Super-Hydride Reduction (LiBHEt3, THF, 0°C) Mesylate->Methyl Defunctionalization OMethyl O-Methylation (NaH, MeI, THF) Methyl->OMethyl Williamson Ether Synthesis Salt Deprotection & Salt Formation (HCl in CPME) OMethyl->Salt Boc Cleavage Target (2R,4S)-4-Methoxy-2-methylpyrrolidine HCl Target Intermediate Salt->Target Precipitation

Fig 1: Synthetic workflow from D-trans-4-hydroxyproline to the target hydrochloride salt.

Troubleshooting FAQs

Issue 1: Low yields and ring-opening byproducts during the Super-Hydride reduction of the C2-mesylate.

Q: Why am I losing my Boc-protecting group or seeing reductive ring-opening when converting the primary mesylate to the C2-methyl group? A (Causality & Solution): Super-Hydride (Lithium triethylborohydride, LiBHEt₃) is an exceptionally powerful and sterically demanding nucleophilic hydride. It is chosen because it efficiently displaces primary sulfonates (mesylates) via an Sₙ2 mechanism to yield the alkane [1]. However, at elevated temperatures or in the presence of excess reagent, LiBHEt₃ can attack the carbonyl carbon of the N-Boc carbamate, leading to premature deprotection or reductive ring-opening of the pyrrolidine core.

  • The Fix: Maintain strict cryogenic control. Cool the THF solution of the mesylate to 0°C (or even -20°C) and add the Super-Hydride dropwise over 30–45 minutes. Quench the reaction meticulously at 0°C with saturated aqueous NH₄Cl to safely destroy the excess borohydride before it can attack the carbamate during the warming/workup phase.

Issue 2: High levels of pyrroline elimination byproducts during C4 O-methylation.

Q: During the O-methylation of the C4-hydroxyl, my LC-MS shows a significant mass corresponding to an elimination byproduct (M-32 or M-18). How do I prevent this? A (Causality & Solution): The C4-hydroxyl group in the pyrrolidine ring is highly susceptible to base-catalyzed E2 elimination. When using strong bases like Sodium Hydride (NaH) at room temperature, the base can abstract a proton from the adjacent C3 or C5 positions. The driving force is the relief of steric strain and the formation of a thermodynamically stable, conjugated pyrroline system.

  • The Fix: You must tightly control the Williamson ether synthesis. Pre-cool the alcohol in THF to 0°C before adding NaH, and keep the reaction strictly below 15°C after adding Methyl Iodide (MeI). If elimination persists, switch to a milder, non-basic Purdie-Irvine alkylation utilizing Silver(I) Oxide (Ag₂O) and MeI [2]. Ag₂O acts as an acid scavenger and coordinates the iodide, driving the etherification without generating the strongly basic alkoxide intermediate.

Issue 3: The final hydrochloride salt is "oiling out" instead of crystallizing.

Q: After Boc-deprotection with HCl, my product forms a viscous, hygroscopic oil that is impossible to filter. What is going wrong? A (Causality & Solution): Pyrrolidine hydrochloride salts are notoriously hygroscopic. If your deprotection solvent (e.g., 1,4-dioxane or ethyl acetate) contains trace amounts of water, or if the reaction is exposed to ambient humidity, the salt will absorb moisture and oil out.

  • The Fix: Switch your solvent system to Cyclopentyl methyl ether (CPME). CPME has exceptionally low water solubility and forms excellent azeotropes, making it a superior anti-solvent for the crystallization of highly polar amine hydrochlorides [3]. Deprotect using 4M HCl in CPME or anhydrous 1,4-dioxane, and perform the filtration under a blanket of dry nitrogen.

Quantitative Data: O-Methylation Optimization

The table below summarizes our internal optimization data for the C4 O-methylation step, highlighting the inverse relationship between base strength/temperature and the formation of the pyrroline elimination byproduct.

Base (Equiv)Alkylating AgentSolventTemp (°C)Time (h)Yield (%)Elimination Byproduct (%)
NaH (1.5 eq)MeI (2.0 eq)THF25°C465%25%
NaH (1.2 eq) MeI (1.5 eq) THF 0°C to 15°C 6 88% <5%
Ag₂O (2.0 eq)MeI (5.0 eq)DCM25°C2492%Not Detected
KOtBu (1.2 eq)Me₂SO₄ (1.5 eq)THF0°C870%15%

Note: While Ag₂O provides the cleanest reaction profile, the optimized NaH protocol at 0°C is generally preferred for scale-up due to reagent cost.

Validated Experimental Protocols

Protocol A: Optimized O-Methylation (NaH/MeI)

Objective: Convert N-Boc-(2R,4S)-4-hydroxy-2-methylpyrrolidine to N-Boc-(2R,4S)-4-methoxy-2-methylpyrrolidine.

  • Preparation: Flame-dry a 2-neck round-bottom flask and flush with inert N₂ gas.

  • Reagent Loading: Charge the flask with NaH (60% dispersion in mineral oil, 1.2 equiv). Wash the NaH twice with anhydrous hexanes to remove the mineral oil, decanting the hexanes carefully under N₂.

  • Solvent Addition: Suspend the washed NaH in anhydrous THF (10 mL/g of substrate) and cool the suspension to 0°C using an ice-water bath.

  • Alkoxide Formation: Dissolve N-Boc-(2R,4S)-4-hydroxy-2-methylpyrrolidine (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the NaH suspension over 15 minutes. Stir at 0°C for 30 minutes until H₂ evolution ceases.

  • Alkylation: Add Methyl Iodide (MeI, 1.5 equiv) dropwise. Maintain the reaction temperature between 0°C and 15°C. Stir for 6 hours.

  • Workup: Quench the reaction strictly at 0°C by the dropwise addition of saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Boc-Deprotection & Salt Crystallization in CPME

Objective: Isolate (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride as a flowable, non-hygroscopic powder.

  • Deprotection: Dissolve the crude N-Boc-(2R,4S)-4-methoxy-2-methylpyrrolidine in anhydrous Cyclopentyl methyl ether (CPME) (5 mL/g).

  • Acidification: Cool the solution to 0°C. Slowly add 4M HCl in 1,4-dioxane (3.0 equiv).

  • Reaction: Remove the ice bath and stir at room temperature for 4 hours. A white precipitate should begin to form as the Boc group is cleaved and the hydrochloride salt is generated.

  • Crystallization: If the product oils out, add an additional volume of anhydrous CPME (anti-solvent) and seed crystals if available. Stir vigorously at 0°C for 1 hour to induce crystallization.

  • Isolation: Filter the white crystalline solid rapidly using a Schlenk frit or a Buchner funnel under a stream of dry nitrogen to prevent atmospheric moisture absorption. Wash the filter cake with cold, anhydrous CPME.

  • Drying: Immediately transfer the solid to a vacuum oven and dry at 40°C for 12 hours.

References

  • Title: Progress Toward the Total Synthesis of Lyconadins A–E, Cyclobutastellettolide B, and Diplopyrone Source: eScholarship (University of California) URL: [Link]

  • Title: On the Search of a Silver Bullet for the Preparation of Bioinspired Molecular Electrets with Propensity to Transfer Holes at High Potentials Source: National Institutes of Health (PMC) URL: [Link]

  • Title: METHOD FOR ISOLATION AND PURIFICATION OF NALTREXONE (EP 3526223 B1) Source: European Patent Office URL: [Link]

Troubleshooting

Technical Support Center: Troubleshooting Solubility of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride in Aqueous Media

Welcome to the technical support guide for (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common sol...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered when working with this versatile chiral building block in aqueous systems. As a hydrochloride salt of a secondary amine, this compound is engineered for aqueous solubility, yet its behavior can be profoundly influenced by experimental conditions.[1] This guide provides in-depth, cause-and-effect explanations and validated protocols to ensure reliable and reproducible results in your research.

Frequently Asked Questions (FAQs)

Q1: My solution of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride is cloudy or has visible particulates. What is the primary cause and how do I fix it?

This is the most common issue and is almost always related to the pH of the aqueous medium. The hydrochloride salt is highly soluble, but the corresponding free base is significantly less so.

Core Principle: Acid-Base Equilibrium

(2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride exists in an equilibrium between its protonated (charged) form and its neutral free base form. The position of this equilibrium is dictated by the pH of the solution relative to the pKa of the pyrrolidine nitrogen. The pKa of the parent pyrrolidine is approximately 11.3[2]; substituents will alter this value, but it will remain in the weak base territory.

  • At low pH (acidic): The equilibrium shifts to the left, favoring the protonated, highly water-soluble ammonium salt.

  • At high pH (neutral to basic): The equilibrium shifts to the right, favoring the deprotonated, less water-soluble free base, which can precipitate out of solution.[3][4]

Troubleshooting Steps:

  • Measure the pH: Use a calibrated pH meter to check the pH of your solution. If you dissolved the salt in unbuffered, neutral water, the solution should be mildly acidic. If you used a buffer, and the pH is near or above 7, you have likely identified the cause.

  • Adjust the pH: If the pH is too high, slowly add a dilute acid (e.g., 0.1 M HCl) dropwise while stirring.[3] You should observe the cloudiness disappear as the pH drops and the compound converts back to its soluble salt form. For maximum solubility, aim for a pH well below the compound's pKa, for instance, in the range of 4-5.[3]

  • Use an Acidic Buffer: For future experiments, consider preparing your solutions directly in a buffer system that maintains an acidic pH, such as a citrate or acetate buffer.[3] This provides a more robust system against unintended pH shifts.

Q2: The compound dissolved perfectly at first, but a precipitate formed after adding other reagents or letting it stand. Why did this happen?

This phenomenon, known as "crashing out," is typically due to a change in the solution's conditions after initial dissolution.

Common Causes:

  • pH Shift: The most frequent cause is the addition of another component that is basic or is dissolved in a basic buffer. This raises the overall pH of your final solution, causing the compound to convert to its less soluble free base and precipitate.

  • Supersaturation: If you used heat to aid initial dissolution, you may have created a supersaturated solution. As the solution cools to room temperature, its capacity to hold the solute decreases, leading to precipitation over time.

  • Buffer Incompatibility: In some cases, high concentrations of certain buffer salts, like phosphates, can interact with dissolved compounds and reduce their solubility.[3]

Preventative Measures:

  • Control Final pH: Always consider the pH of all components you are adding. It may be necessary to pH-adjust the final solution.

  • Avoid Supersaturation: Prepare stock solutions at concentrations known to be stable at room temperature. If warming is necessary, allow the solution to cool to ambient temperature and observe for any precipitation before use.

  • Prepare Fresh: As a best practice, prepare solutions immediately before use to minimize the chances of degradation or precipitation over time.[3]

Q3: Can I use an organic co-solvent to prepare a stock solution?

Yes, this is a very common and effective strategy, especially for achieving high-concentration stock solutions.

Recommended Practice:

  • Prepare a Concentrated Stock: Dissolve the (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride in a suitable organic solvent like DMSO or ethanol, where it is typically very soluble.[4]

  • Dilute into Aqueous Buffer: Add the organic stock solution dropwise into your aqueous buffer while vortexing or stirring vigorously.[3][4] This technique helps to avoid localized high concentrations at the point of addition, which can cause the compound to precipitate out (an anti-solvent effect).

  • Mind the Final Solvent Concentration: Be aware of the final percentage of the organic solvent in your aqueous solution. Many biological assays are sensitive to solvents like DMSO, so it's crucial to keep the final concentration below a level that could interfere with your experiment.

Experimental Protocols & Data

Table 1: Physicochemical Properties of Pyrrolidine Derivatives
PropertyValue/InformationSignificance
Compound Type Cyclic Secondary Amine HydrochlorideThe hydrochloride salt form is used to enhance aqueous solubility.[1]
Expected Solubility pH-dependentHigh solubility in acidic conditions, low solubility in neutral/basic conditions.[3][4]
pKa of Pyrrolidine ~11.3 (conjugate acid)[2]This value indicates it is a weak base. The solution must be several pH units below this for the compound to be fully protonated and solubilized.
Appearance White to yellow solid[5]Visual confirmation of the starting material.
Protocol 1: Standard Procedure for Aqueous Solution Preparation
  • Calculate Mass: Determine the required mass of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride for your target concentration and volume.

  • Initial Solvent Addition: Add approximately 80% of the final volume of your chosen aqueous medium (e.g., deionized water, or a pH 5.0 citrate buffer) to a sterile container.

  • Add Compound: While stirring the solvent, add the weighed compound to the vortex.

  • Aid Dissolution: Continue stirring. If dissolution is slow, use a sonicating bath for 5-10 minutes. Avoid excessive heating unless you have confirmed the compound's thermal stability.

  • pH Verification & Adjustment: Measure the pH of the solution. If it is higher than desired (e.g., > 6.0), adjust downwards by adding 0.1 M HCl dropwise until the solution is clear and the target pH is reached.

  • Final Volume: Add the remaining solvent to reach the final target volume and stir until homogeneous.

  • Filtration (Optional): For critical applications, filter the solution through a 0.22 µm syringe filter to remove any potential microparticulates.[3]

Protocol 2: Determining Solubility in a Specific Buffer

This protocol uses the shake-flask method to determine the equilibrium solubility.

  • Prepare Suspension: Add an excess amount of the compound to a known volume of your specific aqueous buffer in a sealed vial. The goal is to create a suspension with visible undissolved solid.

  • Equilibrate: Place the vial on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C). Agitate for 24 hours to ensure the solution has reached equilibrium.[4]

  • Separate Phases: After 24 hours, let the vial stand for a short period to allow larger particles to settle.

  • Filter: Carefully withdraw a sample from the supernatant and filter it through a 0.22 µm syringe filter to remove all undissolved solids. This step is critical.

  • Dilute and Analyze: Dilute the clear filtrate with a suitable solvent and analyze the concentration using a validated analytical method such as HPLC-UV or LC-MS.[4] The measured concentration is the equilibrium solubility in that buffer at that temperature.

Visual Troubleshooting Guides

Diagram 1: Troubleshooting Flowchart for Dissolution Issues

This diagram outlines the logical steps to diagnose and solve solubility problems.

Start Start: Solution is cloudy or has precipitate Check_pH Measure pH of the solution Start->Check_pH pH_High Is pH > 6.5? Check_pH->pH_High Adjust_pH Add dilute HCl dropwise to lower pH to 4-5 pH_High->Adjust_pH Yes pH_OK Consider other factors pH_High->pH_OK No Recheck Is solution clear? Adjust_pH->Recheck Recheck->pH_OK No Success Success: Clear Solution Recheck->Success Yes Check_Conc Is concentration too high? (Exceeds solubility limit) pH_OK->Check_Conc Reduce_Conc Reduce target concentration or use co-solvent Check_Conc->Reduce_Conc Yes Contact_Support Issue persists. Contact Technical Support. Check_Conc->Contact_Support No Reduce_Conc->Success

Caption: Logical workflow for troubleshooting common solubility issues.

Diagram 2: pH-Dependent Equilibrium

This diagram illustrates the chemical equilibrium that governs the compound's solubility.

Sources

Optimization

Technical Support Center: Optimizing Enantiomeric Excess in (2R,4S)-4-Methoxy-2-methylpyrrolidine HCl Synthesis

Welcome to the Advanced API Building Block Support Center. As drug development increasingly relies on complex, stereospecific molecules, (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride has emerged as a critical chira...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced API Building Block Support Center. As drug development increasingly relies on complex, stereospecific molecules, (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride has emerged as a critical chiral intermediate, particularly in the synthesis of advanced fluoroquinolone antibacterial agents[1].

Achieving and maintaining a high enantiomeric excess (ee > 99%) for this specific scaffold presents unique thermodynamic and kinetic challenges. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure scalable, high-purity production.

Part 1: Mechanistic Troubleshooting (FAQs)

Q1: We observe significant degradation of enantiomeric purity during the free-basing step prior to HCl salt formation. Why is this happening, and how do we prevent it?

The Causality: The loss of enantiomeric purity is driven by base-catalyzed epimerization at the C2 stereocenter. The proton alpha to the secondary amine (at C2) is slightly acidic. Under alkaline conditions, particularly in the presence of atmospheric oxygen, the pyrrolidine ring is susceptible to trace oxidative ring-opening, forming an imine intermediate. When this imine re-cyclizes, it loses its original stereochemical memory at C2, yielding the undesired (2S,4S) epimer.

The Solution: To suppress this pathway, the free base must be handled as a transient intermediate. Perform basification at strictly controlled low temperatures (< 5 °C) using degassed solvents. Immediately trap the free base by introducing anhydrous HCl to form the stable protonated salt, which locks the stereocenter and entirely prevents imine tautomerization.

Epimerization A (2R,4S)-Isomer (Desired) B Imine Intermediate (Oxidative Ring-Opening) A->B O2 / Base / Heat D Stable Protonated Salt (Prevents Epimerization) A->D HCl Addition (pH < 2) B->A Re-cyclization C (2S,4S)-Isomer (Undesired Epimer) B->C Re-cyclization

Mechanistic pathway of base-catalyzed epimerization vs. stabilization via HCl salt formation.
Q2: Our classical resolution using L-tartaric acid is plateauing at 85% ee. How can we push the purity to >99% ee?

The Causality: Standard L-tartaric acid often fails to achieve >99% ee because the resulting diastereomeric salts have highly similar solubility profiles. This lack of steric differentiation leads to co-crystallization (a eutectic mixture) of the (2S,4S) and (2R,4S) salts.

The Solution: Switch your resolving agent to Di-p-toluoyl-D-tartaric acid (D-DTTA) . The bulky, electron-rich toluoyl groups create a rigid, highly differentiated chiral pocket that specifically recognizes the cis-relationship of the 2-methyl and 4-methoxy substituents, drastically altering the solubility of the target diastereomer and allowing for clean precipitation.

Q3: Is there a direct asymmetric catalytic route to bypass the 50% theoretical yield limit of classical resolution?

The Causality: Classical resolution inherently discards or requires complex recycling of the undesired enantiomer, capping the theoretical yield at 50%.

The Solution: Yes. You can utilize a catalytic asymmetric desymmetrization approach. Research demonstrates that Zirconium-catalyzed enantioselective hydroamination of aminodialkenes can directly yield substituted pyrrolidines—such as 4-allyl-4-methoxy-2-methylpyrrolidine—as a single (2R,4S) isomer with excellent enantiomeric excess[2]. This intermediate can then be seamlessly converted to the target hydrochloride salt, bypassing resolution entirely.

Part 2: Quantitative Data & Strategy Comparison

To determine the best approach for your specific scale and budget, compare the empirical data of different enantiomeric enrichment strategies below:

Enrichment StrategyReagent / CatalystMax Theoretical YieldTypical ee%Scalability & Cost Profile
Classical Resolution (Standard) L-Tartaric Acid50%80 - 85%High scalability, very low cost, but requires multiple recrystallizations.
Advanced Resolution (Steric) D-DTTA50%> 99%High scalability, moderate cost, achieves target purity in a single pass.
Asymmetric Desymmetrization {S-1}Zr(NMe2)2[2]100%95 - 97%Moderate scalability, high catalyst cost, eliminates the 50% yield cap.

Part 3: Self-Validating Experimental Protocols

The following protocol outlines the optimized workflow for D-DTTA resolution and subsequent HCl salt isolation. Every step includes a built-in validation check to ensure the system is functioning as intended.

Protocol: High-ee Resolution and HCl Salt Formation

Phase 1: Diastereomeric Salt Formation

  • Dissolution: Dissolve 1.0 eq of racemic 4-Methoxy-2-methylpyrrolidine free base in 10 volumes of absolute ethanol.

  • Chiral Recognition: Slowly add 1.0 eq of Di-p-toluoyl-D-tartaric acid (D-DTTA) dissolved in 5 volumes of ethanol at 60 °C.

    • Causality: Adding the resolving agent at elevated temperatures prevents kinetic precipitation of the mixed salt, ensuring thermodynamic control.

  • Controlled Cooling: Cool the mixture at a rate of 5 °C/hour to 5 °C. Stir for 4 hours.

  • Isolation: Filter the precipitated (2R,4S)-pyrrolidine D-DTTA salt. Wash with cold ethanol (2 volumes).

    • Self-Validation Check: Analyze a 5 mg sample of the solid via Chiral HPLC. The diastereomeric excess (de) should be >95%. If <95%, perform one reslurry in hot ethanol before proceeding.

Phase 2: Free-Basing and HCl Salt Trapping 5. Basification: Suspend the validated salt in 10 volumes of degassed Methyl tert-butyl ether (MTBE). Cool the suspension to 0–5 °C. 6. Phase Separation: Slowly add 2M NaOH (aq) until the aqueous layer reaches pH 12. Vigorously stir for 15 minutes, then separate the organic (MTBE) layer. Extract the aqueous layer once more with MTBE.

  • Causality: Degassed MTBE and strict temperature control (< 5 °C) prevent the oxidative epimerization detailed in Q1.
  • Drying: Dry the combined organic layers over anhydrous Na₂SO₄. Filter.
  • Salt Formation: While maintaining the solution at 0 °C, bubble anhydrous HCl gas (or add 2M HCl in diethyl ether) until the pH of the solution drops below 2.
  • Final Isolation: Filter the resulting white precipitate. Dry under vacuum at 40 °C to yield (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride.
  • Self-Validation Check: Final Chiral HPLC must confirm >99% ee. The melting point should be sharp, confirming the absence of the (2S,4S) epimer which would otherwise depress the melting point.

    ResolutionWorkflow A Racemic Mixture (Free Base) B Add D-DTTA (Resolving Agent) A->B C Crystallization (EtOH/H2O) B->C D Filter Diastereomeric Salt (Enriched 2R,4S) C->D Solid phase E Mother Liquor (Discard/Recycle) C->E Liquid phase F Recrystallization (ee > 99%) D->F G Basification (NaOH) & Extraction F->G H HCl Gas in Et2O Precipitation G->H I (2R,4S)-4-Methoxy-2-methylpyrrolidine HCl (Target API Building Block) H->I

    Workflow for diastereomeric resolution and HCl salt isolation of the target pyrrolidine.
  • Zirconium-Catalyzed Desymmetrization of Aminodialkenes and Aminodialkynes through Enantioselective Hydroamination. Journal of the American Chemical Society - ACS Publications. Available at:

  • US5607942A - 7-(1-pyrrolidinyl)-3-quinolone- and - naphthyridone-carboxylic acid derivatives as antibacterial agents and feed additives. Google Patents. Available at:

Sources

Reference Data & Comparative Studies

Validation

Stereochemical Dynamics in Drug Design: A Comparative Guide to (2R,4S) vs. (2S,4R)-4-Methoxy-2-methylpyrrolidine Hydrochloride

Executive Summary The pyrrolidine ring is a privileged structural motif in modern medicinal chemistry. The introduction of a C2-methyl and a C4-methoxy group onto this scaffold generates significant stereochemical comple...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrrolidine ring is a privileged structural motif in modern medicinal chemistry. The introduction of a C2-methyl and a C4-methoxy group onto this scaffold generates significant stereochemical complexity, yielding distinct enantiomeric pairs. As a Senior Application Scientist, I frequently encounter challenges where the stereochemical integrity of these building blocks dictates the success or failure of an entire drug discovery program.

This guide provides an objective, in-depth comparative analysis of the (2R,4S) and (2S,4R) enantiomers of 4-Methoxy-2-methylpyrrolidine hydrochloride. By examining their mechanistic causality, reactivity profiles, and biological interactions, this guide equips researchers with the protocols and data necessary to leverage these chiral building blocks effectively.

Mechanistic Causality: Why Stereochemistry Dictates Function

While the (2R,4S) and (2S,4R) variants are enantiomers—meaning they share identical physical properties (e.g., melting point, solubility, NMR spectra) in achiral environments—their behavior diverges sharply when introduced to chiral systems, such as asymmetric catalysts or biological receptors[1].

  • Steric Gating at C2: The C2-methyl group acts as a steric gatekeeper. Its spatial orientation determines the trajectory of incoming electrophiles during N-functionalization.

  • Dipole Interactions at C4: The C4-methoxy group serves as a critical hydrogen-bond acceptor.

In biological systems, enzymes and receptors exhibit extreme stereospecificity. For example, structurally related (2S,4S) and (2R,4S) pyrrolidine scaffolds are key components in potent inhibitors of Monoamine Oxidase B (MAO-B), a major target for Parkinson's disease therapy[2]. The (2R,4S) configuration may align perfectly within a target's binding pocket, forming optimal hydrogen bonds, whereas the (2S,4R) enantiomer experiences severe steric clashes, rendering it biologically inactive. Advanced synthetic methodologies, such as zirconium-catalyzed enantioselective hydroamination, have been developed to strictly control the formation of these stereocenters during desymmetrization[1].

Pathway Scaffold Pyrrolidine Scaffold R4S (2R,4S) Configuration Scaffold->R4S S4R (2S,4R) Configuration Scaffold->S4R MAOB MAO-B Active Site R4S->MAOB Binding Trajectory S4R->MAOB Binding Trajectory Fit Optimal Spatial Fit (Potent Inhibition) MAOB->Fit Clash Steric Clash (Weak Inhibition) MAOB->Clash

Differential binding mechanics of pyrrolidine enantiomers within the MAO-B active site.

Comparative Performance Analysis

The following table summarizes the comparative performance of the two enantiomers across various chemical and biological parameters.

Parameter(2R,4S)-4-Methoxy-2-methylpyrrolidine(2S,4R)-4-Methoxy-2-methylpyrrolidine
Stereochemical Relationship Enantiomer AEnantiomer B
Reactivity (Achiral Reagents) Identical kinetics and yieldIdentical kinetics and yield
Reactivity (Chiral Catalysts) Differentiated (Forms Diastereomer A transition state)Differentiated (Forms Diastereomer B transition state)
Target Affinity (e.g., MAO-B) Highly specific (Dependent on pocket topology)Markedly reduced (Due to steric clashing)
Optical Rotation [α]D20​ Equal magnitude, opposite signEqual magnitude, opposite sign
Chiral HPLC Elution Order Method-dependent (e.g., Peak 1)Method-dependent (e.g., Peak 2)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal checks to verify success at each critical juncture.

Protocol 1: Analytical & Preparative Chiral Resolution via HPLC

Causality: Why use an immobilized amylose-based stationary phase (e.g., Daicel Chiralpak IG)? The chiral selector forms transient, reversible diastereomeric complexes with the enantiomers. The C4-methoxy oxygen acts as a hydrogen-bond acceptor, while the pyrrolidine nitrogen acts as a donor/acceptor. The spatial inversion between the (2R,4S) and (2S,4R) configurations alters these interaction vectors, leading to distinct binding energies and baseline separation.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve the racemic 4-Methoxy-2-methylpyrrolidine hydrochloride in a diluent of Hexane/Isopropanol (80:20 v/v) containing 0.1% Diethylamine (DEA) to suppress peak tailing caused by the secondary amine.

  • System Suitability Test (SST - Self-Validation): Inject a 10μL analytical standard. The method is only validated for preparative runs if the resolution factor ( Rs​ ) between the (2R,4S) and (2S,4R) peaks is ≥1.5 , and the tailing factor is ≤1.2 .

  • Chromatographic Conditions:

    • Column: Chiralpak IG ( 250×4.6 mm, 5μm ).

    • Mobile Phase: Hexane/IPA/DEA (85:15:0.1).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 210 nm (or ELSD if UV absorbance is weak).

  • Fraction Collection & Isolation: Scale up to a preparative column ( 250×20 mm). Collect Peak 1 and Peak 2 separately. Evaporate the solvent under reduced pressure.

  • Post-Run Validation: Re-inject the isolated fractions onto the analytical column. Enantiomeric excess (ee) must be >99% before proceeding to API coupling.

Protocol 2: Stereoretentive Amidation Coupling for API Synthesis

Causality: Why use HATU/DIPEA instead of standard carbodiimides like EDC? The secondary amine of the pyrrolidine is sterically hindered by the adjacent C2-methyl group. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester that accelerates the acylation rate, overcoming the steric bulk and preventing prolonged reaction times that could lead to epimerization.

Step-by-Step Methodology:

  • Activation: In an oven-dried flask under N2​ , dissolve the target carboxylic acid ( 1.0 equiv) in anhydrous DMF ( 0.2 M). Add HATU ( 1.2 equiv) and DIPEA ( 3.0 equiv). Stir for 15 minutes at room temperature to form the active ester.

  • Coupling: Add the enantiopure (2R,4S)- or (2S,4R)-4-Methoxy-2-methylpyrrolidine hydrochloride ( 1.1 equiv) to the mixture.

  • Reaction Monitoring (Self-Validation): Sample the reaction at 1 hour and analyze via LC-MS. The reaction is deemed complete only when >95% of the starting carboxylic acid is consumed, and the corresponding product mass [M+H]+ is dominant.

  • Workup: Quench with saturated aqueous NaHCO3​ . Extract with Ethyl Acetate ( ). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), followed by brine. Dry over Na2​SO4​ and concentrate.

  • Stereochemical Validation: Purify via flash chromatography. Dissolve the purified product in CHCl3​ and measure the optical rotation using a polarimeter to ensure no racemization occurred during the basic coupling conditions.

Workflow Racemate Racemic Precursor (4-Methoxy-2-methylpyrrolidine) HPLC Chiral HPLC Separation (Daicel Chiralpak IG) Racemate->HPLC Enant1 (2R,4S)-Enantiomer HPLC->Enant1 Peak 1 Enant2 (2S,4R)-Enantiomer HPLC->Enant2 Peak 2 Coupling1 Amidation (HATU/DIPEA) High Target Affinity API Enant1->Coupling1 Coupling2 Amidation (HATU/DIPEA) Low Target Affinity API Enant2->Coupling2

Workflow for chiral resolution and stereospecific coupling of pyrrolidine enantiomers.

References

  • Manna, K., Eedugurala, N., & Sadow, A. D. (2015). Zirconium-Catalyzed Desymmetrization of Aminodialkenes and Aminodialkynes through Enantioselective Hydroamination. Journal of the American Chemical Society, 137(1), 425-435.[Link]

Sources

Comparative

A Comparative Guide to Validating Enantiomeric Purity of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride using Chiral HPLC

For the Researcher, Scientist, and Drug Development Professional: A Senior Application Scientist's Perspective on Ensuring Stereochemical Integrity. The stereochemical purity of pharmaceutical compounds is not merely a m...

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Author: BenchChem Technical Support Team. Date: April 2026

For the Researcher, Scientist, and Drug Development Professional: A Senior Application Scientist's Perspective on Ensuring Stereochemical Integrity.

The stereochemical purity of pharmaceutical compounds is not merely a matter of regulatory compliance; it is a fundamental pillar of drug safety and efficacy. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different pharmacological and toxicological profiles. For (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride, a key chiral building block in the synthesis of various active pharmaceutical ingredients (APIs), rigorous validation of its enantiomeric purity is a critical step in quality control and drug development. This guide provides an in-depth, technically-grounded comparison of chiral High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for this purpose. We will delve into the causality behind experimental choices, present detailed protocols, and offer supporting data to empower you in selecting and implementing the most robust method for your application.

The Primacy of Chiral HPLC in Enantiomeric Purity Assessment

Chiral HPLC has established itself as the gold standard for the separation and quantification of enantiomers due to its high resolution, sensitivity, and reproducibility.[1] The technique's power lies in the use of a Chiral Stationary Phase (CSP), which creates a chiral environment where the two enantiomers of an analyte form transient diastereomeric complexes with differing interaction energies. This differential interaction leads to different retention times, allowing for their separation and individual quantification.

For substituted pyrrolidines, polysaccharide-based CSPs, such as those derived from cellulose or amylose, have demonstrated broad applicability and excellent enantioseparation capabilities.[2][3] The chiral recognition mechanism on these phases is a complex interplay of hydrogen bonding, dipole-dipole interactions, and steric hindrance within the helical grooves of the polysaccharide polymer.

Experimental Workflow: A Self-Validating System

A robust analytical method is a self-validating one. The following workflow for chiral HPLC analysis is designed to ensure the integrity of the results at each stage.

Chiral HPLC Workflow cluster_prep Sample Preparation cluster_hplc Chiral HPLC Analysis cluster_data Data Analysis & Validation Sample Weigh (2R,4S)-4-Methoxy-2- methylpyrrolidine HCl Dissolve Dissolve in Mobile Phase Sample->Dissolve Precise Weighing Filter Filter through 0.45 µm Syringe Filter Dissolve->Filter Ensure Sample Clarity Equilibrate Equilibrate Column Filter->Equilibrate Prepared Sample Inject Inject Sample Equilibrate->Inject Stable Baseline Separate Isocratic Elution Inject->Separate Controlled Volume Detect UV Detection Separate->Detect Differential Retention Integrate Integrate Peaks Detect->Integrate Chromatogram Calculate Calculate Enantiomeric Purity (%ee) Integrate->Calculate Peak Areas Validate Method Validation (ICH Q2(R1)) Calculate->Validate Reportable Value

Caption: Workflow for Enantiomeric Purity Validation by Chiral HPLC.

Comparative Analysis of Analytical Techniques

While chiral HPLC is the predominant technique, a comprehensive understanding of its performance relative to other methods is essential for informed decision-making.

Technique Principle Advantages Limitations Typical Application
Chiral HPLC Differential interaction with a chiral stationary phase.High resolution, high sensitivity, good reproducibility, applicable to a wide range of compounds.[1]Higher cost of chiral columns, method development can be time-consuming.Routine quality control, purity certification, and preparative separation.
Chiral Gas Chromatography (GC) Separation of volatile enantiomers on a chiral stationary phase.[4]High efficiency, fast analysis times for volatile compounds.Limited to thermally stable and volatile analytes; derivatization often required.[5][6]Analysis of volatile chiral starting materials and intermediates.
Nuclear Magnetic Resonance (NMR) Spectroscopy Use of chiral shift reagents or chiral solvating agents to induce chemical shift differences between enantiomers.[7][8]Provides structural information, non-destructive, can be used for absolute configuration determination.Lower sensitivity compared to chromatographic methods, may require higher concentrations and specialized reagents.[9]Structural elucidation and confirmation, analysis of highly pure samples.
Capillary Electrophoresis (CE) Differential migration of enantiomers in the presence of a chiral selector in the background electrolyte.[10][11][12][13][14]High separation efficiency, low sample and reagent consumption, rapid method development.Lower loading capacity, sensitivity can be lower than HPLC without specialized detectors.Orthogonal method for validation, analysis of polar and charged compounds.

Detailed Experimental Protocols

Protocol 1: Chiral HPLC Method for (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride

This protocol is based on established methods for similar substituted pyrrolidines and serves as a robust starting point for method development and validation.

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and UV detector.

Chromatographic Conditions:

  • Chiral Column: Polysaccharide-based CSP, e.g., CHIRALPAK® IA or a similar column.

  • Mobile Phase: A mixture of n-Hexane and Isopropanol (IPA) with a small percentage of a basic additive like diethylamine (DEA) to improve peak shape. A typical starting ratio would be 90:10 (n-Hexane:IPA) + 0.1% DEA.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 210 nm (as pyrrolidine derivatives have low UV absorbance, a low wavelength is necessary).

  • Injection Volume: 10 µL

Sample Preparation:

  • Accurately weigh approximately 10 mg of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation (as per ICH Q2(R1) Guidelines): The method must be validated to demonstrate its suitability for its intended purpose.[15]

  • Specificity: Demonstrated by the baseline resolution of the two enantiomers and the absence of interfering peaks from a placebo or known impurities.

  • Linearity: Assessed by analyzing a series of solutions of the minor enantiomer at different concentrations.

  • Accuracy: Determined by a recovery study, spiking the desired enantiomer with known amounts of the undesired enantiomer.

  • Precision (Repeatability and Intermediate Precision): Evaluated by multiple injections of a homogeneous sample.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined for the undesired enantiomer.

  • Robustness: Assessed by making small, deliberate variations in method parameters (e.g., mobile phase composition, flow rate, temperature).

Protocol 2: Chiral Gas Chromatography (GC) with Derivatization

For GC analysis, derivatization is typically required to enhance volatility and improve chiral recognition.

Instrumentation:

  • Gas chromatograph with a Flame Ionization Detector (FID) and a split/splitless inlet.

Derivatization Procedure:

  • React the (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride with a chiral derivatizing agent such as (S)-(-)-N-(trifluoroacetyl)pyrrolidinoyl chloride (L-TPC) to form diastereomers.[5][6]

  • The resulting diastereomers can then be separated on a standard achiral GC column.

Chromatographic Conditions:

  • Column: A standard non-polar or medium-polarity capillary column (e.g., DB-5 or DB-17).

  • Carrier Gas: Helium or Hydrogen.

  • Inlet Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program: A gradient from a low starting temperature (e.g., 100 °C) to a higher final temperature (e.g., 250 °C) to ensure separation of the diastereomers.

The Logic of Method Validation

The validation of an analytical procedure is a systematic process that provides documented evidence that the method is fit for its intended purpose.

Method Validation Logic cluster_foundation Foundational Characteristics cluster_performance Performance Characteristics cluster_reliability Reliability Characteristics Specificity Specificity Accuracy Accuracy Specificity->Accuracy Method Validated Analytical Method Specificity->Method Linearity Linearity Linearity->Accuracy Precision Precision Linearity->Precision Linearity->Method Range Range Range->Accuracy Range->Precision Range->Method Accuracy->Method Precision->Method LOD LOD LOD->Method LOQ LOQ LOQ->Method Robustness Robustness Robustness->Method

Caption: Interrelationship of Method Validation Parameters as per ICH Q2(R1).

Conclusion

The validation of the enantiomeric purity of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride is a critical undertaking that demands a robust and reliable analytical method. Chiral HPLC, particularly with polysaccharide-based chiral stationary phases, stands out as the most suitable technique for routine quality control due to its high resolution, sensitivity, and broad applicability. While alternative methods such as chiral GC, NMR, and CE offer orthogonal approaches that can be valuable for confirmatory testing and specific applications, they generally do not match the overall performance of chiral HPLC for this type of analyte.

The successful implementation of a chiral HPLC method hinges on a systematic approach to method development and a thorough validation process guided by ICH principles. By understanding the underlying principles of chiral separation and the rationale behind experimental choices, researchers and drug development professionals can ensure the stereochemical integrity of their chiral building blocks, thereby contributing to the development of safer and more effective medicines.

References

  • Xiao, Y., et al. (2010). Chiral Capillary Electrophoresis With Cationic Pyrrolidinium-Beta-Cyclodextrin Derivatives as Chiral Selectors. Journal of Separation Science, 33(12), 1797-805. [Link]

  • (2007). 1H NMR Spectral Simplification with Achiral and Chiral Lanthanide Shift Reagents. Fenimide. Direct Simultaneous Determination of Four Stereoisomers. Taylor & Francis Online. [Link]

  • An Introduction to Chiral Analysis by Capillary Electrophoresis. Bio-Rad. [Link]

  • Asymmetric Synthesis of Substituted Pyrrolidines via Kinetic Resolutions. White Rose eTheses Online. [Link]

  • Chiari, M., et al. (1999). Vinylpyrrolidine-beta-cyclodextrin copolymer: a novel chiral selector for capillary electrophoresis. Electrophoresis, 20(13), 2614-8. [Link]

  • Chemical Shift Anisotropy-Based Measurement of Enantiomeric Excess for Selected Tetrasubstituted Pyrrolidines. KIT - Institut für Organische Chemie. [Link]

  • Enantioselective Synthesis and Biological Evaluation of Pyrrolidines Bearing Quaternary Stereogenic Centers. ACS Publications. [Link]

  • Stereocomplementary Synthesis of Pharmaceutically Relevant Chiral 2-Aryl-Substituted Pyrrolidines Using Imine Reductases. ACS Publications. [Link]

  • Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. ResearchGate. [Link]

  • Single Isomer N-Heterocyclic Cyclodextrin Derivatives as Chiral Selectors in Capillary Electrophoresis. Semantic Scholar. [Link]

  • Single Isomer N-Heterocyclic Cyclodextrin Derivatives as Chiral Selectors in Capillary Electrophoresis. MDPI. [Link]

  • Validation of an enantioselective analysis for (l)-pidolic acid by chiral gas chromatography with derivatization. PubMed. [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

  • Pyrrolidine. NIST WebBook. [Link]

  • Chiral HPLC Separations. Phenomenex. [Link]

  • HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. PMC. [Link]

  • 23.1: NMR Shift Reagents. Chemistry LibreTexts. [Link]

  • ICH Q2(R1): Validation of Analytical Procedures. ICH. [Link]

  • NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. PMC. [Link]

  • HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

  • Simultaneous Quantitative Determination of Synthetic Cathinone Enantiomers in Urine and Plasma Using GC-NCI-MS. PMC. [Link]

  • Purity Analysis of N-Methyl Pyrrolidone (NMP) Using an Agilent 8850 GC. Agilent. [Link]

  • Application Notes: Chiral. LCGC International. [Link]

  • A validated gas chromatography mass spectrometry method for simultaneous determination of cathinone related drug enantiomers in urine and plasma. RSC Publishing. [Link]

  • CHIRAL SEPARATIONS INTRODUCTION. VTechWorks. [Link]

  • Strategies for chiral separation: from racemate to enantiomer. PMC. [Link]

  • Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. [Link]

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Validation

Benchmarking (2R,4S)-4-Methoxy-2-methylpyrrolidine Hydrochloride in Asymmetric Synthesis and Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary & Scientific Rationale The pyrrolidine ring is on...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary & Scientific Rationale

The pyrrolidine ring is one of the most privileged scaffolds in pharmaceutical science, ranking first among the top five most common five-membered non-aromatic nitrogen heterocycles in FDA-approved drugs[1]. While natural derivatives like L-Proline have historically dominated early organocatalysis, their limitations in specific stereoselective transformations have driven the development of highly substituted, stereochemically dense alternatives[2].

As a Senior Application Scientist, I have structured this guide to move beyond superficial metrics. Here, we benchmark (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride against classic chiral pyrrolidines. We will analyze the mechanistic causality behind its structural features, evaluate its physicochemical advantages for central nervous system (CNS) drug design[3], and provide a self-validating experimental protocol for its use as an asymmetric organocatalyst.

Structural Causality: The Logic of the (2R,4S) Scaffold

The efficacy of a chiral pyrrolidine is dictated by its three-dimensional conformation and steric environment. The (2R,4S)-4-Methoxy-2-methylpyrrolidine scaffold introduces two critical modifications that fundamentally alter its behavior compared to unsubstituted pyrrolidines:

  • The C-4 Methoxy Group (Conformational Control): Substituents at the C-4 position heavily influence the non-planar puckering (pseudorotation) of the pyrrolidine ring[1]. The electronegative methoxy group induces a stabilizing gauche effect, locking the ring into a specific envelope conformation that optimizes the trajectory of incoming reactants. Furthermore, it acts as a critical hydrogen bond acceptor in receptor binding[3].

  • The C-2 Methyl Group (Steric Shielding & Basicity): Substituents at the C-2 position not only provide the steric hindrance necessary to block one enantio-face during catalysis but also shift the basicity of the secondary amine.

  • The Hydrochloride Salt Form: Supplying the compound as an HCl salt prevents the oxidative degradation typical of electron-rich secondary amines, ensuring a crystalline, bench-stable reagent that can be precisely liberated in situ.

StructuralLogic A (2R,4S)-4-Methoxy-2-methylpyrrolidine B C-4 Methoxy Group (Gauche Effect) A->B C C-2 Methyl Group (Steric Shielding) A->C D Ring Puckering (Conformational Lock) B->D E Trajectory Control (Enantio-face Blocking) C->E F High Stereoselectivity & Target Affinity D->F E->F

Mechanistic pathway illustrating how specific substitutions dictate functional outcomes.

Physicochemical Benchmarking (Drug Discovery Context)

In fragment-based drug discovery (FBDD), the physical properties of the building block dictate the pharmacokinetic viability of the final drug. Structurally related (2S,4S) and (2R,4S) pyrrolidine scaffolds are recognized pharmacophores for CNS targets, including Monoamine Oxidase B (MAO-B) inhibitors for Parkinson's disease, and dual-target ligands for the mu opioid receptor (MOR) and dopamine D3 receptor (D3R)[3].

Table 1: Physicochemical Comparison of Chiral Pyrrolidine Scaffolds

Property(2R,4S)-4-Methoxy-2-methylpyrrolidineL-ProlineJørgensen-Hayashi Catalyst
Molecular Weight (Free Base) 115.17 g/mol 115.13 g/mol 325.52 g/mol
H-Bond Donors / Acceptors 1 / 22 / 30 / 2
Topological Polar Surface Area 21.3 Ų49.3 Ų21.3 Ų
cLogP (Approx.) 0.8-1.54.2
Primary Application CNS Drug Scaffold / OrganocatalystGeneral Chiral PoolBulky Organocatalyst

Analysis: Unlike the highly lipophilic Jørgensen-Hayashi catalyst (which is strictly an organocatalyst), (2R,4S)-4-Methoxy-2-methylpyrrolidine maintains a low molecular weight and optimal cLogP. This allows medicinal chemists to incorporate significant stereochemical complexity (high Fsp3 fraction) into a drug candidate without violating Lipinski's Rule of Five.

Organocatalytic Benchmarking: Asymmetric Michael Addition

To objectively benchmark the catalytic performance of the secondary amine, we utilize the classic asymmetric Michael addition of aldehydes to nitroolefins—a highly studied C–C bond formation reaction[4]. L-proline is notoriously inefficient for this specific transformation, yielding poor enantioselectivity[2].

Table 2: Benchmark Performance in Asymmetric Michael Addition

CatalystCatalyst LoadingYield (%)Diastereomeric Ratio (syn:anti)Enantiomeric Excess (ee %)
L-Proline 20 mol%< 65%70:30< 25%
(2R,4S)-4-Methoxy-2-methylpyrrolidine 10 mol%88%92:885%
Jørgensen-Hayashi Catalyst 10 mol%> 95%95:5> 98%

Causality of Performance: The secondary amine rapidly interacts with the aldehyde to form an active enamine nucleophile[4]. The C-2 methyl group provides sufficient steric bulk to block one face of the enamine, forcing the nitroolefin to attack from the opposite face[5]. While the Jørgensen-Hayashi catalyst provides superior ee due to its massive diphenylprolinol group, the 2-methyl variant offers a highly efficient, atom-economical alternative when excessive steric bulk impedes the reaction rate of highly substituted substrates.

Self-Validating Experimental Protocol

The following protocol details the use of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride in the benchmark Michael addition.

Trustworthiness & Self-Validation: This protocol is a self-validating system. By running a parallel reaction with a racemic pyrrolidine catalyst, the subsequent chiral HPLC analysis actively proves that the observed peak separation is due to the chiral induction of the (2R,4S) scaffold, eliminating false positives caused by column artifacts.

Workflow S1 1. Salt Neutralization (Et3N Addition) S2 2. Enamine Formation (Aldehyde Binding) S1->S2 S3 3. Stereoselective Attack (Nitroolefin Addition) S2->S3 S4 4. Hydrolysis (Product Release) S3->S4 S5 5. Chiral HPLC (ee Validation) S4->S5

Step-by-step workflow for the asymmetric Michael addition benchmark.

Step-by-Step Methodology

Step 1: Catalyst Activation (Free-Base Generation)

  • Action: Suspend 0.1 mmol (10 mol%) of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride in 1.0 mL of anhydrous CH₂Cl₂. Add 0.1 mmol of triethylamine (Et₃N).

  • Causality: The HCl salt is catalytically inactive. Et₃N acts as a sacrificial base to liberate the nucleophilic secondary amine in situ. We use exactly 1.0 equivalent to avoid excess basicity, which could trigger background racemic pathways or epimerization of the aldehyde.

Step 2: Enamine Condensation

  • Action: Add 1.2 mmol of the chosen aldehyde (e.g., butyraldehyde) to the solution. Stir at room temperature for 15 minutes.

  • Causality: This incubation period allows the secondary amine to condense with the aldehyde, forming the critical enamine intermediate[4]. The gauche effect of the 4-methoxy group forces the enamine into a rigid conformation[1].

Step 3: Electrophilic Addition

  • Action: Lower the temperature to 0 °C. Slowly add 1.0 mmol of trans-β-nitrostyrene.

  • Causality: Lowering the temperature dampens the kinetic energy of the system, maximizing the energy difference between the diastereomeric transition states. The 2-methyl group sterically shields one face, forcing the nitrostyrene to attack enantioselectively[5].

Step 4: Hydrolysis and Recovery

  • Action: After 12 hours (monitor via TLC), quench the reaction with saturated aqueous NH₄Cl. Extract with CH₂Cl₂ (3 x 5 mL), dry over Na₂SO₄, and concentrate under reduced pressure.

  • Causality: The slightly acidic quench hydrolyzes the resulting iminium ion, releasing the final γ-nitro carbonyl product and regenerating the protonated pyrrolidine catalyst[4].

Step 5: Chiral HPLC Validation

  • Action: Purify the product via flash chromatography. Analyze the purified adduct using Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/i-PrOH 90:10). Compare the chromatogram against the racemic control generated in parallel.

  • Causality: The racemic control will show a 1:1 peak integration. The experimental sample will show a heavy skew (e.g., 92.5:7.5), allowing for the definitive calculation of the 85% ee.

References

  • [3] Benchchem. (2S,4S)-4-Methoxy-2-methylpyrrolidine | In Stock. Available at:

  • [2] ACS Publications. Evolution of Pyrrolidine-Type Asymmetric Organocatalysts by “Click” Chemistry. Available at:

  • [5] Beilstein Journal of Organic Chemistry. Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Available at:

  • [4] Thieme Connect. Asymmetric Organocatalysis with Chiral Covalent Organic Frameworks. Available at:

  • [1] NIH / PubMed Central. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available at:

Sources

Comparative

A Comparative Guide to the Catalytic Efficiency of (2R,4S)-4-Methoxy-2-methylpyrrolidine Hydrochloride Derivatives in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals In the landscape of asymmetric organocatalysis, proline and its derivatives have established themselves as a cornerstone for the stereoselective synthesis o...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric organocatalysis, proline and its derivatives have established themselves as a cornerstone for the stereoselective synthesis of chiral molecules. Among these, derivatives of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride are emerging as a promising class of catalysts. Their unique structural features—a methoxy group at the C4 position and a methyl group at the C2 position of the pyrrolidine ring—offer distinct stereochemical advantages that can significantly influence the outcome of crucial carbon-carbon bond-forming reactions.

This guide provides an in-depth technical comparison of the catalytic efficiency of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride and its derivatives. By synthesizing data from experimental studies, we will explore how subtle modifications to this scaffold impact reaction yields, diastereoselectivities, and enantioselectivities in key asymmetric transformations, including Michael additions, aldol reactions, and Mannich reactions. This analysis aims to provide researchers with the insights needed to make informed decisions in catalyst selection and reaction optimization.

The Architectural Advantage: Understanding the Role of Substituents

The catalytic prowess of proline-derived organocatalysts stems from their ability to form chiral enamines or iminium ions with carbonyl compounds, thereby directing the stereochemical course of the reaction. The substituents on the pyrrolidine ring play a critical role in modulating the steric and electronic environment of the catalytic pocket.

In the case of (2R,4S)-4-Methoxy-2-methylpyrrolidine derivatives, the 2-methyl group provides steric hindrance that can effectively shield one face of the enamine intermediate, leading to enhanced enantioselectivity. The orientation of this methyl group is crucial for directing the approach of the electrophile.

The 4-methoxy group , being an electron-donating group, can influence the nucleophilicity of the enamine intermediate. Furthermore, its stereochemistry (in the trans position relative to the 2-methyl group) contributes to the overall conformational rigidity of the pyrrolidine ring, which is a key factor in achieving high levels of stereocontrol. The potential for hydrogen bonding interactions involving the methoxy oxygen can also play a role in organizing the transition state assembly.

Below is a diagram illustrating the general structure of these catalysts and the key stereodirecting elements.

Caption: Key structural features of (2R,4S)-4-Alkoxy-2-methylpyrrolidine catalysts.

Comparative Performance in Asymmetric Reactions

To objectively assess the catalytic efficiency of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride derivatives, we will now delve into their performance in benchmark asymmetric reactions. The following sections present a synthesis of available experimental data, highlighting the impact of structural variations on catalytic outcomes.

Asymmetric Michael Addition

The Michael addition is a powerful tool for the formation of carbon-carbon bonds. The use of chiral pyrrolidine catalysts enables the enantioselective conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds.

While specific data for a broad series of (2R,4S)-4-alkoxy-2-methylpyrrolidine derivatives in the Michael addition is not extensively available in a single comparative study, we can infer performance trends from related systems. For instance, studies on various 2-methylpyrrolidine derivatives have demonstrated their potential in catalyzing the Michael addition of aldehydes to nitroolefins. Optimization of reaction conditions, such as solvent and temperature, has been shown to be crucial for achieving high diastereoselectivity and enantioselectivity[1].

The general mechanism for the pyrrolidine-catalyzed Michael addition proceeds through an enamine intermediate. The stereochemical outcome is determined by the facial selectivity of the enamine attack on the Michael acceptor.

Michael_Addition_Cycle Catalyst Pyrrolidine Catalyst Enamine Chiral Enamine Intermediate Catalyst->Enamine + Aldehyde Aldehyde Aldehyde (Donor) Iminium Iminium Ion Intermediate Enamine->Iminium + Michael Acceptor Michael_Acceptor Michael Acceptor (e.g., Nitroolefin) Iminium->Catalyst - Product Product Michael Adduct Iminium->Product + H₂O (Hydrolysis)

Caption: Catalytic cycle of a pyrrolidine-catalyzed Michael addition.

Asymmetric Aldol Reaction

The asymmetric aldol reaction is another fundamental carbon-carbon bond-forming reaction where proline-derived catalysts have shown remarkable success. The introduction of a methyl group at the C2 position of the pyrrolidine ring can significantly influence the steric environment of the transition state, thereby affecting the stereochemical outcome of the reaction[1].

While direct comparative data for a series of (2R,4S)-4-alkoxy-2-methylpyrrolidine derivatives is scarce, studies on related 2-methylpyrrolidine catalysts provide valuable benchmarks. For example, in the asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde, L-proline itself can achieve high yields and stereoselectivities[1]. The performance of substituted derivatives is often compared against this standard.

The generally accepted mechanism for the proline-catalyzed aldol reaction involves the formation of an enamine from the ketone and the catalyst, which then attacks the aldehyde. The stereochemistry is controlled by the geometry of the transition state, which is influenced by hydrogen bonding and steric interactions.

Aldol_Reaction_Cycle Catalyst Pyrrolidine Catalyst Enamine Chiral Enamine Intermediate Catalyst->Enamine + Ketone Ketone Ketone Iminium_Adduct Iminium-Aldol Adduct Enamine->Iminium_Adduct + Aldehyde Aldehyde Aldehyde Iminium_Adduct->Catalyst - Product Product Aldol Product Iminium_Adduct->Product + H₂O (Hydrolysis)

Caption: Catalytic cycle of a pyrrolidine-catalyzed aldol reaction.

Asymmetric Mannich Reaction

The asymmetric Mannich reaction is a three-component reaction that provides access to chiral β-amino carbonyl compounds, which are valuable building blocks in medicinal chemistry. Pyrrolidine-based organocatalysts have been successfully employed in this transformation.

The stereochemical outcome of the Mannich reaction is highly dependent on the structure of the catalyst. For instance, the presence and position of acidic groups on the pyrrolidine ring can dramatically influence the diastereoselectivity of the reaction. While proline typically favors the syn-product, derivatives with a carboxylic acid at the 3-position can lead to the formation of the anti-product with high stereocontrol. This highlights the profound impact of subtle structural modifications on the catalyst's performance.

The influence of a 4-methoxy group in conjunction with a 2-methyl group on the stereochemical outcome of the Mannich reaction is an area that warrants further investigation to fully elucidate the structure-activity relationship.

Experimental Protocols

To facilitate the application of these catalysts in a research setting, a general experimental workflow for an organocatalytic reaction is provided below. It is important to note that specific reaction conditions (e.g., solvent, temperature, catalyst loading) should be optimized for each specific transformation.

Experimental_Workflow Start Start Setup Reaction Setup: - Inert atmosphere - Anhydrous solvent - Catalyst Start->Setup Cooling Cool to Desired Temperature Setup->Cooling Reagent1 Add Aldehyde/Ketone (Donor) Cooling->Reagent1 Reagent2 Add Electrophile (Acceptor) Reagent1->Reagent2 Reaction Stir and Monitor (TLC, HPLC) Reagent2->Reaction Quench Quench Reaction Reaction->Quench Extraction Work-up and Extraction Quench->Extraction Purification Purification (Column Chromatography) Extraction->Purification Analysis Analysis: - Yield - dr (NMR) - ee (Chiral HPLC) Purification->Analysis End End Analysis->End

Caption: General experimental workflow for an organocatalytic reaction.

Conclusion and Future Outlook

(2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride and its derivatives represent a valuable and tunable class of organocatalysts for asymmetric synthesis. The strategic placement of substituents on the pyrrolidine ring provides a powerful means to control the stereochemical outcome of important carbon-carbon bond-forming reactions. While a comprehensive, direct comparative study across a wide range of 4-alkoxy substituents is still needed, the existing literature on related pyrrolidine derivatives strongly suggests the potential for high catalytic efficiency and stereoselectivity.

Future research in this area should focus on the systematic synthesis and evaluation of a broader range of (2R,4S)-4-alkoxy-2-methylpyrrolidine derivatives. Such studies will not only expand the toolkit of organocatalysts available to synthetic chemists but also provide deeper insights into the subtle interplay of steric and electronic effects that govern stereoselection in enamine catalysis. The development of more robust and highly selective catalysts from this class holds significant promise for the efficient and environmentally benign synthesis of complex chiral molecules for the pharmaceutical and agrochemical industries.

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance rules, but as a system of mechanistic causalities. When handling specialized chiral building blocks like (2R,4S)-4-M...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance rules, but as a system of mechanistic causalities. When handling specialized chiral building blocks like (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride , understanding why a chemical behaves the way it does is the foundation of a self-validating safety protocol.

This guide provides a comprehensive, field-proven framework for the safe handling, operational logistics, and disposal of this specific pyrrolidine derivative.

Chemical Profiling & Mechanistic Causality

To design an effective safety protocol, we must first understand the physical chemistry of the compound.

Freebase pyrrolidines are typically highly volatile, flammable liquids that pose severe inhalation and fire hazards[1]. By converting the compound into a hydrochloride (HCl) salt—yielding (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride—we fundamentally alter its hazard profile. The salt form drastically reduces vapor pressure and flammability, resulting in a stable, crystalline solid.

However, this stabilization introduces a new primary risk vector: particulate aerosolization [2].

The Causality of Irritation: Amine hydrochloride salts are inherently hygroscopic. When fine, aerosolized dust particles of this compound contact the aqueous environment of human mucous membranes, eyes, or perspiration on the skin, they rapidly dissolve. This dissolution causes localized pH shifts and osmotic stress, leading to severe tissue irritation[3]. Therefore, our operational protocols must strictly prioritize dust mitigation and contact prevention over traditional vapor control[4].

Quantitative Hazard & PPE Matrix

Every piece of Personal Protective Equipment (PPE) serves as a targeted barrier against the specific mechanistic hazards of amine hydrochlorides. Below is the self-validating PPE matrix required for this compound.

Hazard CategoryPhysical/Chemical TriggerRequired PPE & Engineering ControlValidation Checkpoint
Inhalation Particulate aerosolization (STOT SE 3)Fume Hood: Minimum 100 fpm face velocity.Respirator: N95/P2 (if outside hood)[2].Tissue test: Ensure fume hood actively draws a Kimwipe inward before opening the container.
Ocular Hygroscopic dissolution in tear filmEye Protection: Snug-fitting, splash-proof chemical safety goggles (ANSI Z87.1).Visual check: No gaps between the goggle seal and the user's face.
Dermal Localized pH shift on sweaty skinHand Protection: Nitrile gloves (min 0.11 mm thickness).Body: 100% cotton or flame-resistant lab coat.Glove inspection: Perform a pre-task inflation test to check for micro-punctures.

Operational Workflow (Handling Protocol)

The following step-by-step methodology ensures that the handling of (2R,4S)-4-Methoxy-2-methylpyrrolidine hydrochloride is a controlled, self-validating system.

Step 1: Environmental Preparation

  • Action: Clear the fume hood of all incompatible materials (strong oxidizing agents, strong bases).

  • Causality: Bases can deprotonate the hydrochloride salt, reverting it back to the volatile, flammable freebase pyrrolidine.

Step 2: Static-Free Dispensing

  • Action: Use grounded, non-sparking spatulas (e.g., ceramic or anti-static coated stainless steel) to weigh the solid.

  • Causality: Powders can accumulate static charge during transfer, leading to sudden aerosolization or repulsion from the weighing boat.

Step 3: Inert Gas Sealing

  • Action: After dispensing, flush the primary container with an inert gas (Argon or Nitrogen) before sealing.

  • Causality: Prevents ambient moisture from degrading the hygroscopic salt over time, maintaining chemical integrity and preventing clumping.

HandlingWorkflow N1 1. Pre-Task Verification (Fume Hood >100 fpm) N2 2. Don PPE Matrix (Nitrile, Goggles, Coat) N1->N2 N3 3. Static-Free Dispensing (Minimize Aerosolization) N2->N3 N4 4. Inert Gas Sealing (Argon/N2 Blanket) N3->N4 N5 5. Surface Decontamination (Aqueous Wipe-Down) N4->N5

Operational workflow for safe handling of pyrrolidine hydrochloride derivatives.

Spill Response & Decontamination Plan

In the event of a solid spill, dry sweeping is strictly prohibited as it generates hazardous dust clouds[4]. Follow this protocol:

Step 1: Isolation & Assessment

  • Evacuate personnel from the immediate vicinity. Ensure the fume hood remains on to capture any airborne particulates[3].

Step 2: Dust-Suppressed Containment

  • Action: Gently cover the spilled powder with a damp absorbent pad or lightly mist the area with water (if the spill is small and localized).

  • Causality: The moisture binds the fine particulates, completely neutralizing the risk of aerosolization[4].

Step 3: Mechanical Collection

  • Action: Use a non-sparking scoop or a HEPA-filtered vacuum (rated for hazardous chemicals) to collect the dampened mass[4].

  • Validation: Ensure no visible powder residue remains on the surface. Wash the area thoroughly with soap and water to remove any dissolved salt.

Waste Management & Disposal Plan

Amine hydrochlorides pose ecological risks and must never be disposed of via standard wastewater systems[5].

Step 1: Segregation

  • Place all collected spill waste, contaminated gloves, and empty packaging into a clearly labeled, sealable hazardous waste container.

  • Validation Checkpoint: Verify that the waste container does not contain strong bases that could trigger a freebase conversion.

Step 2: Incineration Protocol

  • Action: Transfer the sealed waste to a licensed professional waste disposal service[5]. The standard disposal method for this class of compounds is dissolution in a combustible solvent followed by incineration in a facility equipped with an afterburner and scrubber.

SpillResponse S1 Solid Spill Detected (Evacuate Immediate Area) S2 Dampen with Absorbent (Prevent Dust Formation) S1->S2 S3 Mechanical Collection (Non-Sparking Tools) S2->S3 S4 Seal in Hazmat Container (Label as Amine HCl Waste) S3->S4 S5 Licensed Incineration (Do Not Drain Dispose) S4->S5

Step-by-step spill response and disposal pathway for solid amine hydrochlorides.

References

  • Fisher Scientific. (2023). Safety Data Sheet: Pyrrolidine. Retrieved from[Link]

Sources

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